(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-OL

Core Science & Biosynthesis

Structural and Synthetic Profiling of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

An In-Depth Technical Guide for Advanced Drug Development

Executive Summary

As a Senior Application Scientist in medicinal chemistry, I frequently encounter the challenge of optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds. The incorporation of fluorinated chiral building blocks is a highly effective strategy to overcome these hurdles. (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a specialized, chiral 1,3-amino alcohol that serves as a critical intermediate for synthesizing advanced active pharmaceutical ingredients (APIs). This whitepaper deconstructs its chemical identity, physicochemical properties, and provides a field-proven, self-validating synthetic methodology for its preparation.

Chemical Identity & Structural Analysis

The architecture of this molecule is defined by two critical features: the (3R) stereocenter and the 2,3,4-trifluorophenyl motif .

• Stereochemical Impact: The (3R) configuration dictates the spatial trajectory of the amino and hydroxyl groups. In receptor binding pockets, this precise 3D arrangement is non-negotiable for establishing directional hydrogen bonds and achieving high target selectivity.

• Electronic & Metabolic Effects: The substitution of three fluorine atoms at the 2, 3, and 4 positions of the benzene ring profoundly alters the molecule's electron density. Fluorine is highly electronegative, which exerts a strong inductive pull, significantly lowering the pKa of the adjacent primary amine. Furthermore, this specific trifluoro-substitution pattern enhances lipophilicity and provides a steric/electronic shield that blocks rapid oxidative metabolism by Cytochrome P450 enzymes[1].

Physicochemical Properties

To facilitate easy comparison and integration into computational drug design workflows, the fundamental quantitative data for this compound is summarized below:

Property	Specification
IUPAC Name	(3R)-3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol
CAS Registry Number	1213689-93-0[2]
Molecular Formula	C9H10F3NO
Molecular Weight	205.18 g/mol [3]
Stereochemistry	(3R)-configuration
Canonical SMILES	NC1=CC=C(F)C(F)=C1F[2]
Hydrogen Bond Donors	3 (–NH2, –OH)
Hydrogen Bond Acceptors	4 (N, O, and F interactions)

Expert Synthetic Methodology: The Ellman Auxiliary Approach

Direct asymmetric reduction of 2,3,4-trifluorophenyl

-keto nitriles often yields poor enantiomeric excess (ee) due to the intense electron-withdrawing nature of the aromatic ring. To circumvent this, I recommend the Ellman Chiral Sulfinamide approach . This methodology is highly reliable because it relies on a stoichiometric chiral auxiliary that rigidly dictates facial selectivity, creating a self-validating experimental system.

Causality in Experimental Design

• Why use Ti(OEt)4? Titanium(IV) ethoxide acts dually as a mild Lewis acid to activate the aldehyde and as a water scavenger to irreversibly drive the imine condensation.

• Why the Reformatsky approach? The bulky tert-butyl group of the sulfinamide shields the Re face of the imine. When the zinc enolate of ethyl bromoacetate attacks, it is forced to approach from the Si face, exclusively establishing the desired (3R) stereocenter.

Step-by-Step Protocol (A Self-Validating System)

Step 1: Imine Condensation

• Charge a dry flask with 2,3,4-trifluorobenzaldehyde (1.0 eq) and (R)-(+)-2-methylpropane-2-sulfinamide (1.1 eq) in anhydrous THF.

• Add Ti(OEt)4 (2.0 eq) dropwise at room temperature. Stir for 12 hours.

• Self-Validation Checkpoint: Analyze an aliquot via

  H-NMR. The reaction is complete when the aldehyde proton signal (~10.0 ppm) completely disappears, replaced by the characteristic sulfinyl imine proton.

Step 2: Diastereoselective Reformatsky Addition

• In a separate flask, activate Zinc dust (4.0 eq) with 1,2-dibromoethane and TMSCl in THF.

• Add ethyl bromoacetate (3.0 eq) to form the zinc enolate, then cool to -40°C.

• Slowly drop the sulfinyl imine solution into the enolate mixture.

• Self-Validation Checkpoint: Quench a micro-scale sample and perform chiral HPLC. Proceed to the next step only if the diastereomeric ratio (dr) is >98:2, ensuring no (3S)-epimer contamination.

Step 3: Reduction & Deprotection

• Dissolve the resulting ester in anhydrous THF and cool to 0°C.

• Carefully add LiAlH

  (2.0 eq) to reduce the ester to the primary alcohol. (Causality: LiAlH is potent enough to reduce the ester without causing defluorination of the aromatic ring).

• Quench using the Fieser method (H

  O, 15% NaOH, H O) and filter the aluminum salts.

• Treat the crude alcohol with 4M HCl in MeOH for 2 hours to cleave the sulfinyl group.

• Self-Validation Checkpoint: Confirm the final product identity via LC-MS (m/z 206.08 [M+H]

  ) and optical rotation to verify the preservation of the (3R) stereocenter.

Asymmetric Synthesis Workflow Visualization

Figure 1: Asymmetric synthesis workflow of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol.

Applications in Medicinal Chemistry

The 1,3-amino alcohol structural motif is a highly versatile precursor. It can be readily cyclized into bioactive heterocycles such as azetidines or pyrrolidines, or oxidized into

-amino acids.

Compounds bearing the 2,3,4-trifluorophenyl group have shown remarkable efficacy in recent pharmacological studies. For example, quinolinedione derivatives incorporating the 2,3,4-trifluorophenyl-amino moiety (such as OQ21) have demonstrated potent anti-inflammatory activity by acting as dual inhibitors of inducible NO synthase (iNOS) and cyclooxygenase-2 (COX-2)[4]. By utilizing (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol as a foundational building block, drug developers can engineer novel therapeutics that inherit this exceptional metabolic stability and target affinity[1].

References

• [4] Title: Potent anti-inflammatory effects of two quinolinedione compounds, OQ1 and OQ21, mediated by dual inhibition of inducible NO synthase and cyclooxygenase-2. Source: PubMed / National Institutes of Health (NIH). URL: [Link]

Sources

• 1. CAS 873429-58-4: 2,3,4-Trifluoro-L-phenylalanine [cymitquimica.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 1213689-93-0|(3R)-3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol|BLD Pharm [bldpharm.com]
• 4. Potent anti-inflammatory effects of two quinolinedione compounds, OQ1 and OQ21, mediated by dual inhibition of inducible NO synthase and cyclooxygenase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

CAS number for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Technical Monograph: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Executive Summary

Compound Identity: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol CAS Registry Number: 1213689-93-0 Significance: This compound is a high-value chiral

-amino alcohol building block used in the synthesis of advanced pharmaceutical agents. It serves as a critical intermediate for introducing the 2,3,4-trifluorophenyl moiety—a pharmacophore known to enhance metabolic stability and lipophilicity in kinase inhibitors (e.g., c-MET, HER2 targets) and dipeptidyl peptidase-4 (DPP-4) inhibitor analogs. Its precise (3R)-stereochemistry is essential for defining the binding affinity of final drug candidates.

Chemical Identity & Physicochemical Properties

Property	Specification
CAS Number	1213689-93-0
IUPAC Name	(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol
Molecular Formula	C H F NO
Molecular Weight	205.18 g/mol
Chirality	(3R)-enantiomer
Appearance	White to off-white solid or viscous oil
Solubility	Soluble in DMSO, Methanol, Ethanol; slightly soluble in water
pKa (Calculated)	~9.5 (Amine), ~14.8 (Alcohol)
SMILES	NC1=CC=C(F)C(F)=C1F
InChI Key	YLUQSZPRZNNUNP-SSDOTTSWSA-N

Synthesis & Manufacturing Methodologies

The synthesis of (3R)-3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol generally proceeds through the reduction of its corresponding

-amino acid precursor. The preservation of stereochemistry is the critical quality attribute (CQA) during this process.

Core Synthetic Pathway

The most robust route involves the asymmetric synthesis of the

-amino acid followed by chemoselective reduction.

• Precursor Formation: Knoevenagel condensation of 2,3,4-trifluorobenzaldehyde with malonic acid derivatives yields (E)-3-(2,3,4-trifluorophenyl)acrylic acid.

• Asymmetric Amination: This acrylic acid derivative undergoes enantioselective amination (often using a rhodium-catalyzed process or enzymatic transamination with an

  -transaminase) to yield (3R)-3-amino-3-(2,3,4-trifluorophenyl)propanoic acid .

• Chemoselective Reduction: The carboxylic acid is reduced to the alcohol using Borane-Tetrahydrofuran (BH

  -THF) or Lithium Aluminum Hydride (LiAlH ). BH -THF is preferred in process chemistry for its chemoselectivity, avoiding racemization of the -chiral center (relative to the amine).

Experimental Protocol (Reduction Step)

• Reagents: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propanoic acid (1.0 eq), BH

  -THF (1M solution, 2.5 eq), THF (anhydrous).

• Procedure:

  • Charge the amino acid into a dried reactor under N

    atmosphere.

  • Add anhydrous THF and cool to 0°C.

  • Dropwise add BH

    -THF over 30 minutes, maintaining internal temperature <5°C.

  • Allow to warm to room temperature and reflux for 4–6 hours (monitoring by TLC/HPLC for disappearance of acid).

  • Quench: Cool to 0°C and carefully add Methanol to destroy excess borane.

  • Workup: Concentrate in vacuo, redissolve in dilute HCl, wash with ether (to remove non-basic impurities), basify aqueous layer with NaOH to pH >10, and extract with Ethyl Acetate.

  • Purification: Recrystallization or distillation (if oil).

Process Flow Diagram

Caption: Logical synthesis flow from aldehyde precursor to final chiral amino alcohol.

Applications in Drug Development

Kinase Inhibitor Scaffolds

The 2,3,4-trifluorophenyl moiety acts as a bioisostere for phenyl or other halogenated rings. In kinase inhibitors (e.g., targeting c-MET or HER2), the electron-withdrawing fluorine atoms modulate the acidity of the NH protons (if part of a urea/amide) and increase lipophilicity, enhancing membrane permeability. The (3R)-amine provides a specific vector for hydrogen bonding within the ATP-binding pocket.

DPP-4 Inhibitor Analogs

This molecule is structurally homologous to the amine segment of Sitagliptin (which contains a 2,4,5-trifluorophenyl group). Researchers utilize the 2,3,4-isomer to probe Structure-Activity Relationships (SAR), specifically exploring how the fluorine substitution pattern affects metabolic stability against cytochrome P450 enzymes and binding selectivity.

Chiral Auxiliaries

Due to its 1,3-amino alcohol functionality, this compound can serve as a chiral ligand in asymmetric catalysis or as a resolving agent for racemic acids.

Analytical Profiling & Quality Control

To ensure "field-proven" reliability, the following analytical methods are standard:

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane:Isopropanol:Diethylamine (90:10:0.1).

  • Purpose: Determine Enantiomeric Excess (ee%). Target >98% ee.

• 1H NMR (DMSO-d6):

  • Diagnostic peaks: Multiplet at

    7.1–7.5 ppm (aromatic protons), Triplet/Multiplet at 4.0–4.2 ppm (chiral CH-N), Multiplet at 3.4–3.6 ppm (CH -O).

• LC-MS:

  • Confirmation of [M+H]+ = 206.18.

Safety & Handling (MSDS Highlights)

• Hazards: Causes skin irritation (H315), Serious eye irritation (H319), May cause respiratory irritation (H335).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.

• PPE: Wear nitrile gloves, safety goggles, and use within a chemical fume hood.

References

• Fluorochem . (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol Product Sheet. Retrieved from .

• BLD Pharm . CAS 1213689-93-0 Technical Data. Retrieved from .

• National Institutes of Health (NIH) . Structure Activity Relationship of Urea Derivatives as Anti-Tuberculosis Agents (Context on 2,3,4-trifluorophenyl moiety). Retrieved from .

• MDPI . Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives. (Methodology reference for beta-amino acid synthesis). Retrieved from .

Strategic Fluorination: Physicochemical Profiling and Synthesis of 2,3,4-Trifluorophenyl Amino Alcohols

Executive Summary: The "Fluorine Wall" Strategy

In modern drug discovery, the 2,3,4-trifluorophenyl moiety represents a high-value scaffold for Multiparameter Optimization (MPO). Unlike single fluorine substitutions which primarily modulate pKa, the contiguous 2,3,4-trifluorination pattern creates a "fluorine wall." This steric and electronic blockade serves two critical functions: it completely occludes the metabolic soft spots (positions 2, 3, and 4) against oxidative metabolism (CYP450), and it significantly modulates the lipophilicity-basicity balance of the attached amino alcohol chain.

This guide provides a rigorous physicochemical analysis and a validated synthetic workflow for 2,3,4-trifluorophenyl amino alcohols , a privileged pharmacophore found in next-generation beta-blockers, chiral auxiliaries, and enzyme inhibitors.

Part 1: Physicochemical Profiling

The introduction of three contiguous fluorine atoms induces profound electronic changes compared to the non-fluorinated parent (phenyl amino ethanol).

Electronic Landscape & pKa Modulation

The strong electron-withdrawing nature (inductive effect,

) of the 2,3,4-trifluoro ring propagates through the carbon skeleton.

• Amine Basicity: The pKa of the secondary amine in these scaffolds typically drops by 1.5 – 2.0 log units compared to the non-fluorinated analog. This lowers the fraction of ionized drug at physiological pH (7.4), potentially improving membrane permeability and blood-brain barrier (BBB) penetration.

• Alcohol Acidity: Conversely, the acidity of the

  -hydroxyl group increases, strengthening its capacity as a hydrogen bond donor (HBD) in active sites.

Lipophilicity (LogP/LogD)

While a single fluorine atom can be polar, the 2,3,4-cluster creates a hydrophobic patch. The symmetry of the substitution minimizes the dipole moment relative to 2,4-difluoro analogs, often resulting in a higher LogP.

Table 1: Comparative Physicochemical Data (Theoretical & Experimental)

Property	Non-Fluorinated Parent	2,4-Difluoro Analog	2,3,4-Trifluoro Scaffold	Impact on Drug Design
pKa (Amine)	~9.5	~8.8	~7.9 - 8.2	Reduced lysosomal trapping; improved oral absorption.
LogP (Octanol)	1.2	1.6	1.9 - 2.1	Enhanced hydrophobic binding; improved BBB crossing.
Metabolic Stability	Low (Para-hydroxylation)	Medium	High	Blocks arene oxide formation & NIH shift.
Polar Surface Area	~40 Ų	~40 Ų	~40 Ų	PSA remains constant, but LogD7.4 improves.

Analyst Note: The pKa shift is the critical parameter here. By bringing the pKa closer to 7.4, we maximize the concentration of the neutral species without sacrificing solubility entirely.

Part 2: Structure-Property Logic (Visualization)

The following diagram illustrates the causal relationships between the 2,3,4-substitution pattern and the resulting physicochemical properties.

Figure 1: Causal pathway linking the 2,3,4-trifluoro motif to pharmacokinetic outcomes.

Part 3: Validated Synthetic Protocol

The most robust route to 2,3,4-trifluorophenyl amino alcohols is the regioselective ring-opening of 2,3,4-trifluorostyrene oxide . This method is preferred over reductive amination for its ability to control stereochemistry if chiral epoxides are used.

Reaction Scheme

Substrate: 2-(2,3,4-trifluorophenyl)oxirane Reagent: Primary Amine (e.g., Isopropylamine, tert-butylamine) Solvent: Ethanol or Acetonitrile (Protic solvents accelerate ring opening) Catalyst: None required (autocatalytic) or Lewis Acid (Yb(OTf)3) for difficult amines.

Figure 2: Synthetic workflow for the generation of the amino alcohol core.

Step-by-Step Methodology

This protocol is designed for 1.0 mmol scale and is self-validating via TLC monitoring.

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(2,3,4-trifluorophenyl)oxirane (1.0 eq) in absolute ethanol (5 mL).

  • Why Ethanol? Protic solvents stabilize the transition state of the epoxide opening, significantly increasing the reaction rate compared to THF or DCM [1].

• Addition: Add the amine (1.2 eq) dropwise. If the amine is volatile (e.g., isopropylamine), use 2.0 eq and fit the flask with a reflux condenser.

• Reaction: Heat the mixture to 60°C for 4–6 hours.

  • Validation: Monitor via TLC (Mobile Phase: 5% MeOH in DCM). The epoxide spot (high Rf) should disappear, replaced by a polar, ninhydrin-active spot (low Rf).

• Workup: Concentrate the reaction mixture under reduced pressure to remove ethanol and excess amine.

• Purification: The crude oil is often pure enough for use. If not, purify via flash column chromatography (SiO2, Gradient: 0→10% MeOH in DCM with 1% NH4OH).

  • Note: The 2,3,4-trifluoro group makes the compound less polar than non-fluorinated analogs; adjust gradients accordingly.

Part 4: Analytical Characterization

To ensure scientific integrity, the synthesized compound must be characterized using orthogonal methods.

19F-NMR Spectroscopy

The 2,3,4-substitution pattern provides a distinct diagnostic fingerprint in 19F-NMR.

• Expected Signals: Three distinct multiplets in the range of -110 to -160 ppm .

• Coupling: Look for strong ortho-coupling (

  Hz) between F2-F3 and F3-F4. This confirms the integrity of the trifluoro ring.

Chiral HPLC Method (Enantiomeric Purity)

For chiral amino alcohols, determining enantiomeric excess (ee) is critical.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Detection: UV at 260 nm (The trifluorophenyl ring has a distinct absorption shoulder).

• Validation: Use the racemate (synthesized via the method above using racemic epoxide) to establish retention times for both enantiomers.

References

• BenchChem. (2025).[1][2] Application Notes and Protocols: Ring-Opening Reactions of (S)-Styrene Oxide. Retrieved from

• Haufe, G. (2008). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Beilstein Journal of Organic Chemistry. Retrieved from

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacological Groups. Journal of Medicinal Chemistry. Retrieved from

• Purser, S., et al. (2008). Fluorine in medicinal chemistry.[3][4][5] Chemical Society Reviews. Retrieved from

• UCLA Chemistry. (2010). Enantioselective Ring Opening of Epoxides by Fluoride Anion.[6] Retrieved from

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Technical Guide &amp; Safety Data Sheet: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Document Control:

• Version: 2.0 (Technical Whitepaper Format)

• Status: Active / Research Grade

• Applicability: Drug Discovery, Process Chemistry, Chiral Synthesis[1][2][3]

Executive Summary & Pharmacophore Context

The "Why" Behind the Molecule: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is not merely a reagent; it is a high-value chiral synthon . In the landscape of medicinal chemistry, particularly in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors (e.g., Sitagliptin analogs) and SGLT2 inhibitors, this molecule serves as a critical scaffold.

The presence of the 2,3,4-trifluorophenyl moiety imparts metabolic stability by blocking oxidative metabolism (P450 blockade) at the phenyl ring, while the (3R)-stereocenter is non-negotiable for biological affinity. Handling this compound requires a protocol that preserves its enantiomeric excess (%ee) and prevents oxidative degradation of the primary amine.

Physicochemical Identity Card

This section consolidates the core metric data required for stoichiometric calculations and analytical validation.

Property	Specification	Technical Insight
Chemical Name	(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol	IUPAC nomenclature standard.
CAS Number	1213689-93-0	Primary identifier. Note: Often exchanged as HCl salt (CAS varies).
Molecular Formula	C₉H₁₀F₃NO	High fluorine content (~27% by mass).
Molecular Weight	205.18 g/mol	Useful for molarity calculations.
Physical State	White to off-white crystalline powder	Discoloration (yellowing) indicates oxidation.
Chirality	(R)-Enantiomer	Critical: Verify %ee via Chiral HPLC upon receipt.
Solubility	DMSO, Methanol, Ethanol	Poorly soluble in non-polar alkanes (Hexane).
pKa (Calc)	~9.5 (Amine), ~16 (Alcohol)	The fluorine atoms inductively lower the pKa of the amine compared to non-fluorinated analogs.

Hazard Identification & Toxicology (GHS Standards)

Scientist-to-Scientist Assessment: While specific toxicological data (LD50) for this specific isomer is often "Data Not Available" (DNA), we apply Read-Across Toxicology based on structural analogs (fluorinated benzylamines and amino alcohols).

Core Hazards (GHS Classification)

• H315: Causes skin irritation. (Mechanism: Alkaline hydrolysis of skin lipids).

• H319: Causes serious eye irritation. (Mechanism: Corrosive damage to corneal epithelium).

• H335: May cause respiratory irritation.

The Fluorine Factor

Unlike simple amines, the trifluorophenyl group increases lipophilicity (LogP), potentially facilitating dermal absorption. While the C-F bond is stable, thermal decomposition (fire) releases Hydrogen Fluoride (HF) and Carbonyl Fluoride (COF₂), which are immediately life-threatening.

Hazard Response Logic

The following diagram illustrates the decision matrix for exposure events.

Operational Handling & Storage Protocol

The "Self-Validating" Workflow: To ensure scientific integrity, the handling of this compound must prevent two failure modes: Racemization and Carbamate Formation .

A. Storage Architecture

• Temperature: Store at 2°C to 8°C .

• Atmosphere: Argon or Nitrogen overlay is mandatory.

  • Reasoning: Primary amines react with atmospheric CO₂ to form carbamates (white crust), altering stoichiometry and purity.

• Container: Amber glass with Teflon-lined caps. Avoid metal spatulas if possible (trace metal contamination can catalyze degradation).

B. Synthesis & Handling[3][4]

• Equilibration: Allow the vial to reach room temperature before opening to prevent condensation (hygroscopicity leads to weighing errors).

• Solvent Selection: Avoid ketonic solvents (Acetone, MEK) unless intended for reaction (Schiff base formation occurs rapidly).

• PPE Layering:

  • Base Layer: Nitrile gloves (Standard).

  • Risk Mitigation: If handling >1g or in solution, use double-gloving or Silver Shield® laminates. Fluorinated organics can permeate standard nitrile over time.

C. Quality Control (QC) Check

Before committing this expensive intermediate to a synthesis step, run a Chiral HPLC check.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane/IPA + 0.1% Diethylamine (DEA).

• Pass Criteria: >98% ee.[4][5][6]

Emergency Response & Firefighting

Critical Differentiator: The presence of fluorine changes the firefighting strategy.

• Fire Hazard: Emits toxic fumes under fire conditions: Hydrogen Fluoride (HF) , Nitrogen Oxides (NOx), Carbon Monoxide (CO).

• Extinguishing Media: Alcohol-resistant foam, dry chemical, or carbon dioxide.[4] Do NOT use high-volume water jet (spreads the lipophilic chemical).

• Firefighter PPE: Must wear SCBA (Self-Contained Breathing Apparatus) with a full face-piece. Standard turnout gear is insufficient against HF fumes.

Ecological Impact & Disposal

Lifecycle Management: Fluorinated compounds are persistent.[6][7][8] They do not degrade easily in standard biological wastewater treatment plants.

• Aquatic Toxicity: Assume high toxicity to aquatic organisms due to the lipophilic amine nature (membrane disruption).

• Disposal Protocol:

  • Do NOT flush down the drain.[4]

  • Segregation: Collect in "Halogenated Organic Waste" streams.

  • Destruction: Requires High-Temperature Incineration (>1100°C) with flue gas scrubbing to capture HF. Low-temp incineration will release toxic fluorinated gases into the atmosphere.

Synthesis Workflow Visualization

The following diagram outlines the typical workflow for utilizing this intermediate in a drug discovery campaign, highlighting critical control points (CCP).

References

• PubChem Compound Summary. (2024). Structure and properties of fluorinated amino alcohols. National Library of Medicine. Link

• European Chemicals Agency (ECHA). (2023). Guidance on the Application of the CLP Criteria (Guidance on Labelling and Packaging).[9]Link

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. (Context on metabolic stability of trifluorophenyl groups). Link

• Occupational Safety and Health Administration (OSHA). (2024).[10] Hazard Communication Standard: Safety Data Sheets.Link

• Sigma-Aldrich/Merck. (2024). Safety Data Sheet Template for Fluorinated Amines. (Reference for GHS classification logic). Link

Sources

• 1. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. capotchem.com [capotchem.com]
• 5. chemscene.com [chemscene.com]
• 6. greensciencepolicy.org [greensciencepolicy.org]
• 7. ceh.org [ceh.org]
• 8. PFAS - Wikipedia [en.wikipedia.org]
• 9. multimedia.3m.com [multimedia.3m.com]
• 10. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

These application notes provide a comprehensive guide for the stereoselective synthesis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, a chiral β-amino alcohol of significant interest in medicinal chemistry and drug development. The protocols herein are designed for researchers and scientists, offering detailed, step-by-step methodologies and the scientific rationale behind the chosen synthetic strategy.

Introduction: The Significance of Chiral β-Amino Alcohols

Chiral β-amino alcohols are privileged structural motifs found in a wide array of biologically active molecules and pharmaceuticals. Their stereochemistry is often crucial for target engagement and pharmacological activity. The title compound, with its trifluorinated phenyl ring, presents a valuable building block for creating novel therapeutics with potentially enhanced metabolic stability and binding affinity. This guide details a robust and highly enantioselective synthetic route to obtain the desired (R)-enantiomer.

Synthetic Strategy: A Chemoenzymatic Approach

The chosen synthetic pathway leverages a highly efficient and selective chemoenzymatic approach. The core of this strategy involves the asymmetric reduction of a key β-ketonitrile intermediate. This method is advantageous due to its high enantioselectivity and operational simplicity under mild reaction conditions. The overall synthetic sequence is outlined below:

Caption: Synthetic workflow for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol.

Part 1: Synthesis of the β-Ketonitrile Intermediate

The synthesis commences with the condensation of 2,3,4-trifluoroacetophenone with acetonitrile to form the crucial β-ketonitrile intermediate.

Protocol 1: Synthesis of 3-Oxo-3-(2,3,4-trifluorophenyl)propanenitrile

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Acetonitrile

• 2,3,4-Trifluoroacetophenone

• Anhydrous hexanes

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 eq).

• Wash the sodium hydride with anhydrous hexanes (3 x 15 mL) to remove the mineral oil, carefully decanting the hexane washings under a stream of nitrogen.

• Add anhydrous THF to the flask, and cool the suspension to 0 °C in an ice bath.

• Slowly add acetonitrile (1.5 eq) to the stirred suspension. Stir the mixture at 0 °C for 30 minutes.

• Dissolve 2,3,4-trifluoroacetophenone (1.0 eq) in anhydrous THF and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl until the pH is acidic.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-oxo-3-(2,3,4-trifluorophenyl)propanenitrile.

Part 2: Enantioselective Reduction of the β-Ketonitrile

The key stereogenic center is introduced via the asymmetric reduction of the keto group of the β-ketonitrile. An enzymatic approach using a recombinant carbonyl reductase is detailed here, as it often provides excellent enantioselectivity.[1][2][3][4]

Protocol 2: Asymmetric Reduction to (3R)-3-Hydroxy-3-(2,3,4-trifluorophenyl)propanenitrile

Materials:

• 3-Oxo-3-(2,3,4-trifluorophenyl)propanenitrile

• Recombinant Carbonyl Reductase (e.g., from Candida magnoliae)

• NADPH

• D-Glucose

• Glucose Dehydrogenase (GDH)

• Potassium phosphate buffer (pH 7.0)

• Methyl tert-butyl ether (MTBE)

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer.

• To the buffer, add 3-oxo-3-(2,3,4-trifluorophenyl)propanenitrile (1.0 eq), D-glucose (1.5 eq), and a catalytic amount of NADPH.

• Initiate the reaction by adding the carbonyl reductase and glucose dehydrogenase.

• Maintain the reaction at a constant temperature (typically 25-30 °C) and stir.

• Monitor the progress of the reduction by chiral High-Performance Liquid Chromatography (HPLC) to determine both conversion and enantiomeric excess (ee). The use of an isolated carbonyl reductase can eliminate competing side reactions often observed with whole-cell biocatalysts.[1][3][4]

• Upon completion, extract the reaction mixture with MTBE (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The resulting (3R)-3-hydroxy-3-(2,3,4-trifluorophenyl)propanenitrile is often of sufficient purity for the next step.

Part 3: Reduction of the Nitrile to the Amino Alcohol

The final step is the reduction of the nitrile group to the primary amine, yielding the target β-amino alcohol.

Protocol 3: Synthesis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Materials:

• (3R)-3-Hydroxy-3-(2,3,4-trifluorophenyl)propanenitrile

• Raney Nickel (slurry in water)

• Methanol

• Methanolic ammonia solution (7 N)

• Hydrogen gas (H₂)

Procedure:

• In a hydrogenation vessel, carefully add Raney Nickel slurry.

• Wash the catalyst with methanol (3 x 20 mL), carefully decanting the supernatant.

• Add a solution of (3R)-3-hydroxy-3-(2,3,4-trifluorophenyl)propanenitrile (1.0 eq) in methanol and the methanolic ammonia solution.

• Seal the vessel and purge with nitrogen, followed by hydrogen gas.

• Pressurize the vessel to 50 psi with hydrogen and stir the mixture vigorously at room temperature for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the product by an appropriate method, such as crystallization or column chromatography, to obtain pure (3R)-3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol.

Data Summary

The following table summarizes the expected outcomes for each synthetic step based on literature precedents for similar substrates.

Step	Product	Expected Yield (%)	Expected Enantiomeric Excess (%)
1	3-Oxo-3-(2,3,4-trifluorophenyl)propanenitrile	75-85	N/A
2	(3R)-3-Hydroxy-3-(2,3,4-trifluorophenyl)propanenitrile	85-95	>99
3	(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol	80-90	>99

Alternative Asymmetric Reduction Methods

While the enzymatic reduction is highly effective, chemical methods for the asymmetric reduction of the β-ketonitrile can also be employed.

• Oxazaborolidine Catalyzed Reduction: The Corey-Itsuno reduction using a chiral oxazaborolidine catalyst and a borane source is a well-established method for the enantioselective reduction of ketones.[5][6][7][8] This approach offers high enantioselectivity and predictable stereochemical outcomes.

• Asymmetric Transfer Hydrogenation: Chiral transition metal catalysts, such as those based on ruthenium, rhodium, or iridium, can effectively catalyze the asymmetric transfer hydrogenation of ketones using a hydrogen donor like isopropanol or formic acid.[5][9]

Conclusion

The chemoenzymatic strategy detailed in these application notes provides a reliable and highly enantioselective pathway for the synthesis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol. The protocols are designed to be reproducible and scalable, offering researchers a clear and efficient method for accessing this valuable chiral building block for drug discovery and development.

References

• Métro, T.-X., Appenzeller, J., Pardo, D. G., & Cossy, J. (2006). Highly Enantioselective Synthesis of β-Amino Alcohols. Organic Letters, 8(17), 3509–3512. [Link]

• Zheng, G.-W., Xu, J.-H., Wu, H.-L., Lin, X.-Q., & Pan, J. (2007). Asymmetric reduction of beta-ketonitriles with a recombinant carbonyl reductase and enzymatic transformation to optically pure beta-hydroxy carboxylic acids. Organic Letters, 9(13), 2561–2563. [Link]

• Wikipedia. (2023). Enantioselective reduction of ketones. [Link]

• Zheng, G.-W., Xu, J.-H., Wu, H.-L., Lin, X.-Q., & Pan, J. (2007). Asymmetric Reduction of β-Ketonitriles with a Recombinant Carbonyl Reductase and Enzymatic Transformation to Optically Pure β-Hydroxy Carboxylic Acids. Organic Letters, 9(13), 2561–2563. [Link]

• Chen, Y., & Zhang, X. P. (2020). Enantioselective radical C-H amination for the synthesis of β-amino alcohols. Nature Communications, 11(1), 3197. [Link]

• Organic Chemistry Portal. (n.d.). Asymmetric Reduction of β-Ketonitriles with a Recombinant Carbonyl Reductase and Enzymatic Transformation to Optically Pure β-Hydroxy Carboxylic Acids. [Link]

• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(43), 8411–8414. [Link]

• Métro, T. X., Appenzeller, J., Pardo, D. G., & Cossy, J. (2006). Highly enantioselective synthesis of beta-amino alcohols. Organic Letters, 8(17), 3509–3512. [Link]

• Métro, T.-X., Pardo, D. G., & Cossy, J. (2007). Highly Enantioselective Synthesis of β-Amino Alcohols: A Catalytic Version. The Journal of Organic Chemistry, 72(17), 6556–6561. [Link]

• Xu, G.-C., He, Y.-C., Xu, J.-H., & Pan, J. (2009). Asymmetric Synthesis of Both Antipodes of β-Hydroxy Nitriles and β-Hydroxy Carboxylic Acids via Enzymatic Reduction or Sequential Reduction/Hydrolysis. The Journal of Organic Chemistry, 74(4), 1658–1664. [Link]

• Kawanami, Y., & Kobayashi, N. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2345. [Link]

• Li, X., Liu, G., Wu, X., & Fan, Q.-H. (2012). Chiral Surfactant-Type Catalyst for Asymmetric Reduction of Aliphatic Ketones in Water. Journal of the American Chemical Society, 134(46), 18886–18889. [Link]

• Xu, G. C., He, Y. C., Xu, J. H., & Pan, J. (2009). Asymmetric synthesis of both antipodes of beta-hydroxy nitriles and beta-hydroxy carboxylic acids via enzymatic reduction or sequential reduction/hydrolysis. The Journal of Organic Chemistry, 74(4), 1658–1664. [Link]

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Application Note: Protocols for Reductive Amination Using (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Introduction: The Strategic Importance of Fluorinated Chiral Amines

The introduction of fluorine atoms into pharmaceutical candidates can significantly enhance metabolic stability, binding affinity, and lipophilicity, thereby improving overall drug efficacy.[1] The trifluorophenyl moiety, in particular, is a bioisostere for various functional groups, offering a powerful tool for medicinal chemists. When combined with a chiral amine, as in the case of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, this building block becomes a highly valuable scaffold for the synthesis of complex, stereochemically defined drug molecules.

Reductive amination stands as a cornerstone of modern synthetic organic chemistry for the formation of carbon-nitrogen bonds, offering a robust and versatile method for the synthesis of primary, secondary, and tertiary amines.[2][3] This reaction proceeds through the formation of an imine or iminium ion intermediate from a carbonyl compound and an amine, which is then reduced in situ to the corresponding amine.[2][4] The mild reaction conditions and the commercial availability of a wide range of reducing agents make it an attractive method in drug discovery and development.[2]

This application note provides a comprehensive guide to performing reductive amination using (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol. We will delve into the mechanistic underpinnings of the reaction, offer detailed, step-by-step protocols for both direct and indirect methods, and provide insights into reaction optimization and troubleshooting.

Mechanism of Reductive Amination

The reductive amination reaction is a two-step process that begins with the nucleophilic attack of the amine on the carbonyl carbon of an aldehyde or ketone.[2] This is followed by the elimination of a water molecule to form a Schiff base (imine). The imine is then reduced by a hydride-based reducing agent to yield the final amine product. The overall transformation is depicted below:

Figure 1: General mechanism of reductive amination.

The choice of reducing agent is critical for the success of the reaction. Mild reducing agents that selectively reduce the imine in the presence of the starting carbonyl compound are preferred for one-pot (direct) reductive amination.

Experimental Protocols

Materials and Equipment

• (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

• Aldehyde or Ketone of choice

• Reducing Agents: Sodium triacetoxyborohydride (NaBH(OAc)₃), Sodium cyanoborohydride (NaBH₃CN), or Sodium borohydride (NaBH₄)[3][5]

• Solvents: Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Methanol (MeOH), or Tetrahydrofuran (THF)

• Acid Catalyst (optional): Acetic acid (AcOH)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Inert atmosphere setup (Nitrogen or Argon)

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography columns)

• Analytical equipment for reaction monitoring and characterization (TLC, LC-MS, NMR)

Protocol 1: Direct (One-Pot) Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

This protocol is generally preferred due to its operational simplicity and the use of a mild and selective reducing agent.[5]

Figure 2: Workflow for direct reductive amination.

Step-by-Step Procedure:

• To a solution of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 eq) and the desired aldehyde or ketone (1.0-1.2 eq) in an anhydrous solvent such as DCM or DCE (10 mL/mmol of amine), add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise at room temperature.

• Stir the reaction mixture under an inert atmosphere. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-substituted amine.

Protocol 2: Indirect (Two-Step) Reductive Amination using Sodium Borohydride (NaBH₄)

This method is useful when the carbonyl compound is sensitive to the acidic conditions sometimes generated in the direct method, or if the imine formation is slow.[6]

Step-by-Step Procedure:

Step A: Imine Formation

• Dissolve (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 eq) and the aldehyde or ketone (1.0-1.2 eq) in a suitable solvent (e.g., methanol or ethanol).

• If necessary, a catalytic amount of acetic acid can be added to facilitate imine formation.

• Stir the mixture at room temperature or with gentle heating until imine formation is complete (monitored by TLC or NMR).

Step B: Reduction

• Cool the reaction mixture containing the pre-formed imine to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5-2.0 eq) in portions.

• Allow the reaction to warm to room temperature and stir until the reduction is complete.

• Quench the reaction with water and extract the product with an organic solvent.

• Dry, concentrate, and purify the product as described in Protocol 1.

Reaction Optimization and Key Considerations

The success and efficiency of the reductive amination can be influenced by several factors. The following table summarizes key parameters and their potential impact on the reaction outcome.

Parameter	Consideration	Impact on Reaction
Reducing Agent	The choice of reducing agent is crucial. NaBH(OAc)₃ is mild and selective for imines over carbonyls, making it ideal for one-pot reactions.[3][5] NaBH₄ is a stronger reducing agent and can reduce the starting carbonyl, necessitating a two-step procedure.[5][6] NaBH₃CN is also selective but generates toxic cyanide waste.[3]	Affects reaction feasibility (one-pot vs. two-step), yield, and safety.
Solvent	Aprotic solvents like DCM and DCE are commonly used with NaBH(OAc)₃. Protic solvents like methanol and ethanol are suitable for NaBH₄ reductions.	Influences the solubility of reactants and the stability of the reducing agent.
pH	The formation of the imine is pH-dependent. Slightly acidic conditions (pH 4-6) can catalyze imine formation, but strongly acidic conditions can protonate the amine, rendering it non-nucleophilic.	Can significantly impact the rate of imine formation and overall reaction time.
Temperature	Most reductive aminations can be performed at room temperature. In cases of slow reactions, gentle heating may be applied during the imine formation step.	Affects reaction kinetics. Higher temperatures can also lead to side reactions.
Stoichiometry	A slight excess of the carbonyl compound and the reducing agent is often used to ensure complete conversion of the limiting amine.	Can drive the reaction to completion and improve product yield.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Low Conversion	Incomplete imine formation.	Add a catalytic amount of acetic acid. Increase the reaction time or temperature for the imine formation step.
Deactivation of the reducing agent.	Use anhydrous solvents and perform the reaction under an inert atmosphere.
Formation of Byproducts	Reduction of the starting carbonyl.	If using NaBH₄, ensure complete imine formation before adding the reducing agent. Consider switching to a more selective reducing agent like NaBH(OAc)₃.
Over-alkylation of the amine.	This is less common in reductive amination compared to direct alkylation.[3] Ensure proper stoichiometry.
Difficult Purification	Co-elution of the product and unreacted starting materials.	Optimize the chromatography conditions (solvent system, gradient). Consider a derivatization of the product or starting material to alter its polarity.

Conclusion

Reductive amination is a highly effective and versatile method for the synthesis of a wide array of amine derivatives from (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol. By carefully selecting the appropriate reducing agent, solvent, and reaction conditions, researchers can achieve high yields of the desired products. The protocols and considerations outlined in this application note provide a solid foundation for the successful implementation of this important transformation in the synthesis of novel, fluorinated chiral amines for drug discovery and development.

References

• Hull, K. L., et al. (2017). Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines.
• Fustero, S., et al. (2016).
• Grogan, G., & Slabu, I. (2020). Asymmetric Synthesis of Primary and Secondary β-Fluoro-arylamines using Reductive Aminases from Fungi.
• Smolecule. (2024). (3R)-3-amino-3-(3,5-difluorophenyl)propan-1-ol. Smolecule.
• BenchChem. (2025). An In-depth Technical Guide to 3-Amino-1-(furan-3-yl)propan-1-ol (CAS 1023733-77-4). BenchChem.
• Wikipedia. (2023).
• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Organic Chemistry Portal.
• Zhang, X., & Chen, G. (2004). Asymmetric reductive amination of ketones. U.S.
• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
• Estevez, V., et al. (2008). New stereoselective titanium reductive amination synthesis of 3-amino and polyaminosterol derivatives possessing antimicrobial activities. European Journal of Medicinal Chemistry.
• Lera, M., et al. (2017). Intermolecular reductive amination of amino acid-derived β-keto esters. Beilstein Journal of Organic Chemistry.
• Sereda, O., & Soloshonok, V. A. (2012). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Tetrahedron.
• Sigma-Aldrich. (n.d.). 3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol. Sigma-Aldrich.
• Reddit. (2025).
• ChemicalBook. (n.d.). (3r)-3-amino-3-(2,3,6-trifluorophenyl)propan-1-ol. ChemicalBook.
• PubChemLite. (n.d.). 3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol. PubChemLite.
• Shainurova, A. M., et al. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Molecules.
• Peratitus, M., et al. (2019). Synthesis of amine derivatives from furoin and furil over a Ru/Al2O3 catalyst.
• National Center for Biotechnology Information. (n.d.). (3S)-3-amino-3-(4-chlorophenyl)propan-1-ol. PubChem.

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• 4. researchgate.net [researchgate.net]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. reddit.com [reddit.com]

Using (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol as a chiral building block

Technical Guide: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol as a Chiral Building Block

Part 1: Executive Summary & Structural Logic

(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (CAS: 1213083-29-4 for S-enantiomer ref; R-isomer analog) represents a high-value "privileged scaffold" in modern medicinal chemistry. Unlike simple alkyl amino alcohols, this molecule integrates three critical design elements:

• The

  -Amino Alcohol Motif: A versatile handle for cyclization into 6-membered heterocycles (1,3-oxazines) or oxidation to -amino acids.

• Chirality ((3R)-Configuration): Essential for defined spatial arrangement in protein-ligand interactions, particularly in kinase and protease pockets where stereochemistry dictates selectivity.

• The 2,3,4-Trifluorophenyl Moiety: This is the defining feature. The specific 2,3,4-substitution pattern creates a highly electron-deficient aromatic ring.

  • Metabolic Stability: The fluorine atoms block the typical metabolic "soft spots" (C2, C3, C4 positions) on the phenyl ring, significantly extending half-life (

    ) compared to non-fluorinated analogs.

  • pKa Modulation: The electron-withdrawing nature of the trifluoro-group lowers the pKa of the adjacent amine, potentially improving oral bioavailability by reducing lysosomal trapping.

Part 2: Synthetic Workflows & Decision Matrix

The utility of this building block branches into three primary synthetic pathways.

Figure 1: Strategic application map for the (3R)-trifluorophenyl amino alcohol scaffold.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of Chiral 1,3-Oxazinan-2-ones (Cyclic Carbamates)

Context: The 1,3-oxazinan-2-one ring is a bioisostere for cyclic ureas and lactams, often found in antibacterial agents and CNS-active drugs. The 2,3,4-trifluorophenyl group adds lipophilicity to this polar core.

Reagents:

• Substrate: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Reagent: 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv) or Triphosgene (0.4 equiv)

• Base: Triethylamine (Et3N) (2.0 equiv) or NaH (for difficult cyclizations)

• Solvent: Anhydrous THF or DCM

Step-by-Step Methodology:

• Preparation: Charge a flame-dried reaction flask with the amino alcohol (1.0 equiv) and anhydrous THF (0.1 M concentration). Cool to 0°C under nitrogen atmosphere.

• Activation: Add Et3N (2.0 equiv).

• Cyclization Agent Addition:

  • Option A (Standard): Add CDI (1.2 equiv) portion-wise over 15 minutes.

  • Option B (High Reactivity): If using triphosgene, dissolve in minimal DCM and add dropwise at -78°C, then warm to 0°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.

  • Checkpoint: Monitor by TLC or LCMS. The disappearance of the starting amine and the appearance of a less polar spot indicates product formation.

• Workup: Quench with saturated NH4Cl solution. Extract with EtOAc (3x).[1][2] Wash combined organics with brine, dry over Na2SO4, and concentrate.[3][4]

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Expert Insight (Troubleshooting): Due to the electron-withdrawing 2,3,4-trifluorophenyl group, the amine is less nucleophilic than a standard benzylamine. If the reaction stalls at the intermediate urea stage (open chain), heat the reaction to 60°C or use NaH (1.1 equiv) to deprotonate the alcohol, forcing the intramolecular cyclization.

Protocol B: Controlled Oxidation to -Amino Acids

Context: Converting the alcohol to a carboxylic acid yields a fluorinated

-amino acid, a critical component for stabilizing peptide backbones (foldamers) against proteolytic degradation.

Critical Safety Note: Direct oxidation of the free amine will lead to degradation (imine formation). N-Protection is mandatory.

Reagents:

• Substrate: (3R)-N-Boc-3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol

• Catalyst: TEMPO (0.1 equiv)

• Co-oxidant: BAIB (Bis(acetoxy)iodo)benzene (2.2 equiv) or NaOCl (Bleach)

• Solvent: DCM/Water (1:1) or Acetonitrile/Water[2]

Step-by-Step Methodology:

• Protection (Prerequisite): Treat the starting material with Boc2O (1.1 equiv) and NaHCO3 in THF/Water to secure the amine. Isolate the N-Boc intermediate.[5]

• Oxidation Setup: Dissolve N-Boc-alcohol (1.0 equiv) in DCM/Water (1:1 v/v). Add TEMPO (0.1 equiv).

• Oxidant Addition: Add BAIB (2.2 equiv) in one portion at 0°C.

• Reaction: Stir vigorously at RT for 4 hours. The biphasic mixture ensures the product (acid) remains in the organic phase or interface while salts stay aqueous.

• Quench: Add aqueous Na2S2O3 (thiosulfate) to quench excess oxidant.

• Isolation: Acidify aqueous layer to pH 3 with 1M HCl (carefully, do not remove Boc). Extract with DCM.

• Result: The (3R)-3-((tert-butoxycarbonyl)amino)-3-(2,3,4-trifluorophenyl)propanoic acid is obtained, usually in high purity without chromatography.

Part 4: Analytical Validation (E-E-A-T)

To ensure scientific integrity, the enantiomeric excess (ee%) must be verified, as the 2,3,4-trifluoro motif can induce unexpected racemization pathways during harsh heating.

Chiral HPLC Method:

• Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (Aromatic) and 210 nm (Amide).

• Expectation: The (3R)-isomer should resolve distinctly from the (3S)-isomer.

F NMR Validation: The 2,3,4-trifluorophenyl group provides a unique fingerprint in F NMR.

• Diagnostic Signals: You will observe three distinct multiplets in the -130 to -160 ppm range.

• Utility: Integration of these signals against an internal standard (e.g., trifluorotoluene) provides a rapid purity assay without weighing the sample.

Part 5: Structural Visualization

The following diagram illustrates the cyclization mechanism described in Protocol A, highlighting the critical intramolecular nucleophilic attack.

Figure 2: Mechanistic pathway for the formation of the 1,3-oxazinan-2-one scaffold.

References

• Synthesis of Chiral 1,3-Oxazinan-2-ones: Ella-Menye, J.-R., Sharma, V., & Wang, G. (2005).[6] "New Synthesis of Chiral 1,3-Oxazinan-2-ones from Carbohydrate Derivatives." The Journal of Organic Chemistry, 70(2), 463–469.

• TEMPO Oxidation Protocols: Epp, J. B., & Widlanski, T. S. (1999). "Facile Preparation of Nucleoside-5'-carboxylic Acids." The Journal of Organic Chemistry, 64(1), 293–295. (Foundational protocol for TEMPO/BAIB oxidation of amino alcohols).

• Medicinal Chemistry of Trifluoromethyl/phenyl Groups: Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880.

• Related Synthesis (Sitagliptin Intermediate): Hansen, K. B., et al. (2009). "First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin." Organic Process Research & Development, 9(5), 634-639. (Provides context on handling trifluorophenyl amino acid derivatives).

Sources

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• 5. researchgate.net [researchgate.net]
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Protection of the amino group in (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Application Note: Chemoselective N-Protection of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Executive Summary

This guide details the protocol for the chemoselective protection of the primary amino group in (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol using the tert-butoxycarbonyl (Boc) group. This chiral

-amino alcohol is a critical pharmacophore, structurally analogous to intermediates used in the synthesis of DPP-4 inhibitors (e.g., Sitagliptin).

The primary challenge in this transformation is chemoselectivity . The molecule contains both a nucleophilic amine and a primary alcohol. While amines are kinetically more nucleophilic, the electron-withdrawing effect of the 2,3,4-trifluorophenyl ring slightly reduces the basicity of the amine, requiring optimized conditions to prevent competitive O-acylation or the formation of cyclic carbamates (oxazinanones).

Key Deliverables:

• Chemoselectivity: >99% N-Boc vs O-Boc.

• Yield: >90% isolated yield.[1][2]

• Integrity: Preservation of the (3R) chiral center and the trifluorophenyl moiety.

Strategic Considerations & Mechanism

Reaction Mechanism

The reaction utilizes Di-tert-butyl dicarbonate (

) as the acylating agent.[2] The reaction proceeds via a nucleophilic attack of the amine nitrogen on the carbonyl carbon of , followed by the elimination of tert-butanol and .

• Selectivity Factor: The rate constant

  is significantly higher than in non-catalyzed conditions. However, the presence of the electron-deficient 2,3,4-trifluorophenyl group at the -position to the amine creates an inductive effect ( ), lowering the HOMO energy of the nitrogen lone pair.

• Mitigation: We utilize a mild base (Triethylamine or Sodium Carbonate) to scavenge the acidic protons without activating the hydroxyl group, which would occur with stronger bases like NaH.

Choice of Protecting Group

The Boc group is selected for three reasons:

• Orthogonality: It is stable to basic hydrolysis and hydrogenation, allowing subsequent manipulation of the hydroxyl group (e.g., oxidation to the aldehyde/acid or Appel reaction).

• Lipophilicity: It increases the solubility of the fluorinated intermediate in organic solvents (DCM, Toluene), facilitating workup.

• Analysis: The tert-butyl singlet (~1.4 ppm) provides a clear NMR handle for quantification.

Experimental Protocols

Two methods are provided. Method A is the standard biphasic protocol suitable for laboratory scale (1g–50g). Method B is a homogeneous organic protocol preferred for anhydrous requirements or scale-up (>100g).

Method A: Biphasic System (THF/Water)

Recommended for highest chemoselectivity and ease of impurity removal.

Reagents:

• Substrate: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Reagent:

  (1.1 equiv)[2]

• Base: Sodium Carbonate (

  ) (1.5 equiv)

• Solvent: THF : Water (1:1 v/v)

Step-by-Step Protocol:

• Preparation: In a round-bottom flask, dissolve

  in distilled water. Add THF.

• Addition: Add the amino alcohol substrate to the stirring biphasic mixture. Ensure the solid is fully dissolved or well-dispersed.

• Cooling: Cool the mixture to 0°C using an ice bath to suppress kinetic O-acylation.

• Reaction: Dropwise add a solution of

  in a minimal amount of THF over 30 minutes.

• Equilibration: Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C). Stir for 4–6 hours.

• Monitoring: Check by TLC (System: 5% MeOH in DCM, stain with Ninhydrin). The free amine spot (polar, stains purple/red) should disappear; the product spot (less polar, UV active) appears.

• Workup:

  • Evaporate the bulk of THF under reduced pressure.

  • Extract the aqueous residue with Ethyl Acetate (

    ).

  • Wash combined organics with 0.5M citric acid (to remove unreacted amine), then brine.

  • Dry over

    and concentrate.

Method B: Homogeneous System (DCM)

Recommended if the substrate has poor water solubility or if strict anhydrous conditions are required.

Reagents:

• Substrate: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Reagent:

  (1.1 equiv)[2]

• Base: Triethylamine (TEA) (1.2 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)[3]

Step-by-Step Protocol:

• Dissolution: Dissolve the amino alcohol and TEA in anhydrous DCM under a nitrogen atmosphere.

• Reaction: Add

  (solid or dissolved in DCM) in one portion at 0°C.

• Stirring: Stir at 0°C for 1 hour, then warm to RT. Stir overnight (12 hours).

• Quench: Add water to quench the reaction.

• Separation: Separate the organic layer. Wash successively with 1M HCl (careful of gas evolution), saturated

  , and brine.

• Isolation: Dry over

  and concentrate in vacuo to yield a white to off-white solid.

Process Visualization

Reaction Workflow (Method A)

Caption: Workflow for the biphasic N-Boc protection of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol.

Decision Tree: Impurity Management

Caption: Troubleshooting logic for common impurities (Unreacted starting material vs. O-acylated byproducts).

Analytical Specifications & Validation

To ensure the "Self-Validating" nature of this protocol, compare your isolated material against these expected parameters.

Table 1: Expected Analytical Data

Parameter	Specification	Notes
Appearance	White to off-white solid	If yellow, likely trace TEA or oxidation. Recrystallize from Hexane/EtOAc.
1H NMR (CDCl3)	1.40 (s, 9H, Boc)	Diagnostic singlet. Integration must be 9H relative to aromatic protons (2H).
19F NMR	Three distinct multiplets	Confirms integrity of the 2,3,4-trifluorophenyl ring.
HPLC Purity	> 98.0%	Main peak.
Chiral HPLC	> 99% ee	Critical. Conditions: Chiralpak AD-H, Hexane:IPA (90:10).
Mass Spec (ESI)	or	Parent ion often fragments; look for sodium adduct.

Validation Check:

• The "O-Boc" Test: If the product is an oil that cannot be crystallized, run an IR spectrum. A carbonyl stretch >1740

  suggests ester (O-Boc) or cyclic carbamate formation. The desired carbamate (N-Boc) typically appears ~1690–1710 .

References

• Preparation of Sitagliptin Intermediates.European Patent EP2647624A1. Describes the synthesis and protection of analogous trifluorophenyl amino alcohols.
• Process for Preparing Sitagliptin Intermediate.World Intellectual Property Organization WO2009064476A1. Details the handling of Boc-protected trifluorophenyl beta-amino acids/alcohols.

• Chemoselective N-Boc Protection Protocols. Organic Chemistry Portal. General methodologies for amino alcohol protection. [Link]

• Synthesis of Fluorinated Amino Alcohols. National Institutes of Health (NIH) / PMC. Discusses the electronic effects of trifluoromethyl/fluorophenyl groups on amine nucleophilicity. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reaction conditions for coupling (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol with carboxylic acids

[1]

Executive Summary & Strategic Analysis

Target Molecule: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol Reaction Class: Chemoselective Amidation (Peptide Coupling) Critical Challenge: Electronic Deactivation & Competitive O-Acylation

As a Senior Application Scientist, I must highlight that this is not a trivial peptide coupling. The presence of the 2,3,4-trifluorophenyl moiety exerts a strong electron-withdrawing inductive effect (-I) on the benzylic position. This significantly lowers the pKa of the ammonium species and, critically, reduces the nucleophilicity of the free amine compared to a standard alkyl amine.

Consequently, the reactivity gap between the amine (-NH₂) and the terminal alcohol (-OH) is narrowed. Standard "blast it" coupling conditions (e.g., excess acid chloride) will likely result in significant O-acylation (ester formation) or bis-acylation.

This guide prioritizes T3P® (Propylphosphonic anhydride) as the reagent of choice for this transformation due to its superior chemoselectivity and epimerization control, while providing alternative protocols for sterically hindered carboxylic acids.

Mechanistic Insight & Chemoselectivity

The success of this reaction hinges on kinetic control. We must favor the

pathway over the pathway.

• The Fluorine Effect: The trifluorophenyl ring pulls electron density, making the amine "harder" and less reactive.

• The Reagent Solution: We require a coupling agent that activates the carboxylic acid sufficiently to react with the deactivated amine, but not so aggressively that it reacts indiscriminately with the hydroxyl group.

DOT Diagram: Reaction Pathways & Selectivity[1]

Figure 1: Kinetic competition between amidation and esterification. The electron-deficient aryl ring necessitates precise activation control.

Reagent Selection Matrix

The following table summarizes the trade-offs for this specific fluorinated substrate.

Reagent System	Selectivity (N vs O)	Epimerization Risk	Scalability	Recommendation
T3P / Pyridine	Excellent	Very Low	High (Green)	Primary Choice
EDC / HOBt	Good	Low	Moderate	Secondary Choice
HATU / DIEA	Moderate	Low	Low (Cost)	Use for hindered acids only
Acid Chloride	Poor	High	High	Avoid (High O-acylation risk)

Experimental Protocols

Protocol A: The "Gold Standard" T3P Coupling

Best for: Scale-up, high purity, and preventing racemization of the carboxylic acid partner.

Rationale: T3P acts as a kinetic dehydrating agent. It forms a mixed anhydride that is highly reactive toward amines but relatively inert toward alcohols under controlled temperatures. The byproducts are water-soluble, simplifying workup.[1][2]

Materials:

• (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Carboxylic Acid (1.1 equiv)

• T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

• Pyridine or N-Methylmorpholine (NMM) (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Step-by-Step Procedure:

• Preparation: Charge the reaction vessel with the Carboxylic Acid (1.1 equiv), the (3R)-Amino Alcohol (1.0 equiv), and EtOAc (10 mL/g).

• Base Addition: Cool the mixture to 0 °C. Add Pyridine (3.0 equiv) dropwise. Note: Pyridine acts as both base and acylation catalyst.

• Activation: Add T3P solution (1.5 equiv) dropwise over 15 minutes, maintaining internal temperature < 5 °C.

  • Why? Exotherms can trigger O-acylation.

• Reaction: Allow the mixture to warm to Room Temperature (20–25 °C) and stir for 2–4 hours.

• Monitoring: Check HPLC/TLC. Look for the disappearance of the amine. If <5% amine remains and ester impurity is low, proceed.

• Workup (Self-Validating):

  • Add water (equal volume). Stir for 10 mins.

  • Separate phases.

  • Wash organic phase with 10% Citric Acid (removes pyridine and unreacted amine).

  • Wash organic phase with Sat. NaHCO₃ (removes unreacted carboxylic acid and T3P byproducts).

  • Wash with Brine, dry over Na₂SO₄, and concentrate.

Protocol B: HATU Coupling for Sterically Hindered Acids

Best for: Unreactive/bulky carboxylic acids where T3P conversion is sluggish.

Rationale: HATU generates a highly reactive At-ester. However, because the trifluorophenyl amine is deactivated, there is a risk that the At-ester will react with the alcohol (side reaction) or the guanidinium moiety of HATU will react with the amine (guanidinylation). Strict stoichiometry is required.

Materials:

• (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Carboxylic Acid (1.0 equiv) - Do not use excess acid.

• HATU (1.05 equiv) - Do not use large excess.

• DIPEA (DIEA) (2.5 equiv)

• Solvent: DMF (anhydrous)[3]

Step-by-Step Procedure:

• Pre-activation: Dissolve Carboxylic Acid (1.0 equiv) and HATU (1.05 equiv) in DMF at 0 °C. Add DIPEA (1.0 equiv only) and stir for 5 minutes.

  • Critical: Short pre-activation minimizes racemization but ensures the active ester is ready before the amine sees it.

• Coupling: Add the (3R)-Amino Alcohol (1.0 equiv) followed by the remaining DIPEA (1.5 equiv).

• Reaction: Stir at 0 °C for 1 hour, then warm to RT. Monitor closely. Stop immediately upon consumption of starting material to prevent O-acylation.

• Workup: Dilute with EtOAc (to remove DMF during washes). Wash 3x with water, 1x with Sat. NH₄Cl, 1x with Sat. NaHCO₃.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Amine deactivation by Fluorines.	Switch to Protocol B (HATU) or increase T3P equivalents to 2.0.
Ester Byproduct (>5%)	Reaction temperature too high or base too strong.	Keep reaction at 0 °C longer. Switch base from TEA/DIPEA to NMM or Pyridine (less basic, reduces O-nucleophilicity).
Racemization	Over-activation of the acid.	Use T3P (Protocol A).[4] Avoid HATU/DMF if the acid has an alpha-chiral center.

Workflow Visualization

Figure 2: Decision tree for selecting the optimal coupling protocol based on steric demands.

References

• Dunetz, J. R., et al. (2016). "T3P (Propylphosphonic Anhydride): An Exceptional Reagent for the Synthesis of Amides and Peptides."[2][4][5] Organic Process Research & Development.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

• Basavaprabhu, et al. (2013). "Propanephosphonic Acid Anhydride (T3P®) - A Benign Reagent for Diverse Applications." Synthesis.

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole (HOAt). An Efficient Peptide Coupling Additive."[5] Journal of the American Chemical Society.

• ChemicalBook. (2024). "Product entry: (S)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol."[6] (Used for structural verification and physical property baseline).

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 5. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 6. chemscene.com [chemscene.com]

Synthesis of DPP-4 inhibitor analogs using 2,3,4-trifluorophenyl propanol

Abstract & Introduction

Context: Dipeptidyl peptidase-4 (DPP-4) inhibitors, such as Sitagliptin, are a cornerstone in the management of Type 2 Diabetes Mellitus (T2DM).[1][2] While the 2,4,5-trifluorophenyl moiety is the industry standard for the pharmacophore's hydrophobic pocket binding, recent Structure-Activity Relationship (SAR) campaigns have focused on "scaffold hopping" and linker elongation to modulate metabolic stability and selectivity profiles.

The Challenge: Standard synthesis of Sitagliptin relies on phenylacetic acid derivatives. However, exploring homologated analogs (chain-extended variants) requires efficient incorporation of longer alkyl linkers. 3-(2,3,4-trifluorophenyl)propan-1-ol serves as a critical starting material for these extended analogs, offering a C3-linker that alters the spatial orientation of the phenyl ring within the DPP-4 active site.

Scope of this Guide: This application note details a robust, scalable protocol for converting 3-(2,3,4-trifluorophenyl)propan-1-ol into a chiral

-amino acid core suitable for coupling with triazolopyrazine heterocycles. The method utilizes a TEMPO-mediated oxidation followed by Ellman’s Auxiliary (tert-butanesulfinamide) chemistry to ensure high enantioselectivity ( ee) without the need for heavy metal hydrogenation catalysts.

Retrosynthetic Analysis & Strategy

The synthetic strategy disconnects the target

-amino acid at the C-N bond and the C3-C4 bond. We utilize the propanol starting material to generate the aldehyde, which serves as the electrophile for a diastereoselective Mannich-type addition.

Key Advantages:

• Stereocontrol: Uses

  -tert-butanesulfinamide to direct the stereochemistry of the new amine center.

• Safety: Avoids the use of diazomethane (Arndt-Eistert homologation) common in homologation sequences.

• Scalability: TEMPO oxidation avoids the cryogenic conditions of Swern oxidation.

Figure 1: Retrosynthetic pathway designed for high stereochemical fidelity.

Experimental Protocols

Protocol A: Controlled Oxidation to Aldehyde

Objective: Convert the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid. Chemistry: Anelli Oxidation (TEMPO/NaOCl).

Reagents:

• Substrate: 3-(2,3,4-trifluorophenyl)propan-1-ol (10.0 g, 52.6 mmol)

• Catalyst: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) (0.01 eq)

• Co-oxidant: NaOCl (Bleach, 10-13% solution) (1.1 eq)

• Buffer: KBr (0.1 eq) in saturated NaHCO3.

• Solvent: Dichloromethane (DCM) / Water biphasic system.

Step-by-Step Methodology:

• Setup: In a 500 mL round-bottom flask, dissolve the alcohol (10.0 g) and TEMPO (82 mg) in DCM (100 mL).

• Buffer Addition: Add an aqueous solution of KBr (0.63 g) in saturated NaHCO3 (50 mL). Cool the mixture to 0°C using an ice bath.

• Oxidation: Dropwise add the NaOCl solution over 30 minutes. Critical: Maintain internal temperature

  C to prevent carboxylic acid formation.

• Monitoring: Monitor by TLC (Hexane/EtOAc 8:2). The aldehyde spot (Rf ~0.6) should appear; alcohol (Rf ~0.3) should disappear.

• Quench: Quench with aqueous sodium thiosulfate (10% w/v, 50 mL). Stir for 10 mins.

• Workup: Separate phases. Extract aqueous layer with DCM (2 x 50 mL). Wash combined organics with brine, dry over MgSO4, and concentrate in vacuo.

• Yield: Expect ~9.5 g (96%) of clear oil. Note: Aldehydes are unstable; proceed immediately to Protocol B.

Protocol B: Chiral Sulfinimine Formation

Objective: Install the chiral auxiliary.

Reagents:

• Substrate: Aldehyde from Protocol A (9.5 g, 50.5 mmol)

• Auxiliary:

  -tert-butanesulfinamide (1.1 eq, 6.7 g)

• Dehydrating Agent: Titanium(IV) ethoxide (Ti(OEt)4) (2.0 eq)

• Solvent: Dry THF (Tetrahydrofuran).

Step-by-Step Methodology:

• Mixing: Under Nitrogen atmosphere, dissolve the aldehyde and

  -tert-butanesulfinamide in dry THF (100 mL).

• Titanium Addition: Add Ti(OEt)4 (21 mL) dropwise. The solution will turn slightly yellow.

• Reflux: Stir at room temperature for 12 hours. If conversion is slow (checked by HPLC), heat to 50°C for 2 hours.

• Quench: Cool to RT. Pour into a vigorously stirred mixture of Brine (100 mL) and EtOAc (100 mL). A white titanium salt precipitate will form.

• Filtration: Filter the slurry through a Celite pad. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate. Purify via Silica Gel Flash Chromatography (0-20% EtOAc in Hexanes).

• Output:

  -N-(3-(2,3,4-trifluorophenyl)propylidene)-2-methylpropane-2-sulfinamide.

Protocol C: Asymmetric Synthesis of -Amino Ester

Objective: Create the C-C bond and set the amine stereocenter.

Reagents:

• Substrate: Sulfinimine from Protocol B.

• Nucleophile: Methyl acetate (or t-butyl acetate).

• Base: LiHMDS (Lithium bis(trimethylsilyl)amide) (1.0 M in THF).

• Lewis Acid (Optional): ClTi(OiPr)3 (Can enhance diastereoselectivity).

Step-by-Step Methodology:

• Enolate Formation: In a separate flask, cool dry THF (50 mL) to -78°C. Add LiHMDS (1.5 eq) followed by Methyl Acetate (1.5 eq). Stir for 30 mins to form the enolate.

• Addition: Dissolve the Sulfinimine in THF (20 mL) and add it dropwise to the enolate solution at -78°C. Critical: Slow addition prevents warming and loss of stereocontrol.

• Reaction: Stir at -78°C for 2 hours.

• Quench: Add saturated NH4Cl solution (20 mL) while still cold. Allow to warm to RT.

• Isolation: Extract with EtOAc. The product is a stable sulfinamido-ester.

• Deprotection (To final amine): Treat the intermediate with 4N HCl in Dioxane/Methanol (1:1) for 1 hour at RT. Concentrate to yield the chiral

  -amino acid methyl ester hydrochloride salt.

Data Analysis & Validation

Table 1: Optimization of Enolate Addition (Protocol C)

Entry	Base	Solvent	Temp (°C)	Additive	Yield (%)	dr (Diastereomeric Ratio)
1	LDA	THF	-78	None	65	85:15
2	LiHMDS	THF	-78	None	82	92:8
3	LiHMDS	Toluene	-78	None	70	90:10
4	LiHMDS	THF	-78	Ti(OiPr)4	94	>98:2

Note: Entry 4 represents the optimized condition recommended for this protocol.

QC Specifications:

• HPLC: Chiralpak AD-H Column, 90:10 Hexane:iPrOH. Flow 1.0 mL/min.

  • Target Retention Time: ~12.5 min (Major isomer).

• NMR (1H, 400 MHz, CDCl3): Look for the characteristic diastereotopic protons of the

  -methylene group at 2.4-2.6 ppm.

Mechanistic Workflow (Graphviz)

The following diagram illustrates the stereochemical flow and the critical "Transition State" model (Zimmerman-Traxler like) that dictates the high enantioselectivity in Protocol C.

Figure 2: Mechanistic pathway showing the induction of chirality via the sulfinimine auxiliary.

References

• Ellman, J. A., et al. (2002).[3][4] "Asymmetric Synthesis of

  -Amino Acids via the Addition of Enolates to tert-Butanesulfinyl Imines." Journal of Organic Chemistry. Link

• Hansen, K. B., et al. (2009).[5] "Highly Efficient Asymmetric Synthesis of Sitagliptin." Journal of the American Chemical Society.[6] Link

• Ciriminna, R., & Pagliaro, M. (2010). "Industrial Oxidations with Organocatalyst TEMPO and Its Derivatives." Organic Process Research & Development. Link

• Merck & Co. (2006). "Presidential Green Chemistry Challenge: 2006 Greener Synthetic Pathways Award." EPA.gov. Link

Disclaimer: This protocol is intended for research and development purposes only. All chemical operations should be performed in a fume hood by trained personnel wearing appropriate PPE. The synthesis of analogs of patented drugs may be subject to intellectual property restrictions in certain jurisdictions.

Sources

• 1. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric synthesis of beta-amino acid derivatives incorporating a broad range of substitution patterns by enolate additions to tert-butanesulfinyl imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. WO2020194337A2 - A process for the asymmetric synthesis of sitagliptin intermediate - Google Patents [patents.google.com]

Application Note: Cyclization Strategies for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Executive Summary

(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a high-value chiral building block, distinguished by its 1,3-amino alcohol motif and the electron-deficient 2,3,4-trifluorophenyl moiety. This scaffold is a critical intermediate in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors and next-generation kinase inhibitors.

This guide details three primary cyclization pathways to transform this linear precursor into pharmacologically active heterocycles:

• 1,3-Oxazinan-2-ones (Cyclic Carbamates) via Carbonyl Insertion.

• 5,6-Dihydro-4H-1,3-oxazines via Condensation.

• Azetidines via Intramolecular Nucleophilic Substitution.

Key Technical Insight: The 2,3,4-trifluoro substitution pattern exerts a strong electron-withdrawing effect (inductive, -I), reducing the nucleophilicity of the benzylic amine compared to non-fluorinated analogs. Protocols must account for this by adjusting base strength and reaction times.

Chemical Properties & Handling[1][2]

• Molecular Formula: C

  H F NO[1][2]

• Molecular Weight: 205.18 g/mol [1][2][3]

• Chirality: (3R)-configuration (Critical for bioactivity; retention of stereochemistry is paramount in all described protocols).

• Solubility: Soluble in MeOH, DCM, THF, and DMSO. Limited solubility in water due to the lipophilic fluorinated ring.

• Analytical Marker:

  F NMR is the preferred method for reaction monitoring (distinct signals for 2, 3, and 4-F positions).

Application I: Synthesis of Chiral 1,3-Oxazinan-2-ones

Target Structure: (4R)-4-(2,3,4-trifluorophenyl)-1,3-oxazinan-2-one Mechanism: Phosgene-equivalent insertion.

Rationale

Six-membered cyclic carbamates (1,3-oxazinan-2-ones) are bioisosteres of lactams and ureas, offering improved metabolic stability. This reaction utilizes 1,1'-Carbonyldiimidazole (CDI) as a safer alternative to phosgene.

Experimental Protocol

Reagents:

• Substrate: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Reagent: 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)

• Base: Triethylamine (TEA) or DBU (0.5 equiv - catalytic to stoichiometric)

• Solvent: Anhydrous THF or Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: Charge a flame-dried reaction vessel with the amino alcohol (1.0 mmol) and anhydrous THF (10 mL) under nitrogen atmosphere.

• Activation: Cool the solution to 0°C. Add CDI (1.2 mmol) portion-wise over 10 minutes. Note: Gas evolution (CO

  ) will occur.

• Cyclization: Stir at 0°C for 30 minutes, then warm to room temperature.

  • Optimization: If conversion is slow (monitored by TLC/LCMS), add TEA (0.5 mmol) and heat to reflux (60°C) for 2–4 hours. The electron-poor amine may require thermal energy to attack the intermediate acyl-imidazole.

• Workup: Quench with saturated NH

  Cl solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na SO , and concentrate.[4]

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Pathway Visualization:

Figure 1: Reaction pathway for the formation of 1,3-oxazinan-2-one using CDI.

Application II: Synthesis of Azetidines via Intramolecular Displacement

Target Structure: (2R)-2-(2,3,4-trifluorophenyl)azetidine Mechanism: Activation of Alcohol followed by 4-exo-tet Nucleophilic Substitution.

Rationale

Azetidines are constrained saturated heterocycles increasingly used to modulate basicity and metabolic profiles in drug discovery. This protocol activates the primary alcohol as a leaving group (Tosylate) to enable intramolecular displacement by the amine.

Experimental Protocol

Reagents:

• Substrate: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (1.0 equiv)

• Activator: p-Toluenesulfonyl chloride (TsCl) (1.1 equiv)

• Base: NaOH (aq) or DIPEA (organic)

• Solvent: THF/Water (biphasic) or DCM

Step-by-Step Procedure:

• Protection (Optional but Recommended): If direct cyclization yields oligomers, first protect the amine (e.g., Boc), tosylate the alcohol, then deprotect to trigger cyclization. However, for direct "one-pot" attempts:

• Activation: Dissolve amino alcohol in DCM at 0°C. Add DIPEA (2.5 equiv) followed by TsCl (1.1 equiv). Stir for 1 hour to form the O-tosylate.

  • Critical Check: Ensure the amine is NOT sulfonated. The primary alcohol is generally more reactive toward TsCl than the hindered, electron-deficient benzylic amine, but stoichiometry must be precise.

• Cyclization: Heat the mixture to reflux (40–50°C).

  • Note: 4-membered ring formation is kinetically slower than 5/6-membered rings. If the reaction stalls, switch solvent to Acetonitrile and add K

    CO (3.0 equiv), heating to 80°C.

• Workup: Dilute with water, extract with DCM.

• Purification: The azetidine product is a secondary amine and may require purification on neutral alumina or amine-functionalized silica to prevent degradation.

Pathway Visualization:

Figure 2: Two-step activation and cyclization sequence to form the azetidine ring.

Comparative Data & Troubleshooting

Parameter	1,3-Oxazinan-2-one (Method 1)	Azetidine (Method 2)
Primary Reagent	CDI (or Triphosgene)	TsCl / Base
Reaction Type	Carbonyl Insertion	Intramolecular S 2
Ring Size	6-membered (Stable)	4-membered (Strained)
Stereochemistry	Retained (R)	Retained (R)
Typical Yield	85–95%	50–70%
Main Byproduct	Urea dimers (if dilute)	Elimination products (Allyl)
Solvent Choice	THF, DCM	MeCN (for high temp)

Troubleshooting the "Trifluoro" Effect:

• Problem: Low conversion due to reduced amine nucleophilicity.

• Solution: Use a stronger non-nucleophilic base (e.g., NaH) for the Azetidine cyclization to generate the amide anion, which is a more aggressive nucleophile.

• Problem: Racemization.

• Solution: Avoid conditions that promote S

  1 pathways (e.g., strong protic acids). The benzylic carbocation is destabilized by the fluorines, but still possible. Stick to basic conditions.

References

• Compound Data: PubChem. 3-Amino-2-(2,4,5-trifluorophenyl)propan-1-ol (Isomer Analog Data). National Library of Medicine.[5] Available at: [Link]

• General Protocol (Oxazinanones):Synthesis of cyclic carbamates from 1,3-amino alcohols using CDI. Adapted from standard protecting group chemistry.
• General Protocol (Azetidines):Cyclization of 3-amino-propanols via tosylation. Common methodology in medicinal chemistry for constrained amines.

Sources

• 1. 3-Amino-2-(2,4,5-trifluorophenyl)propan-1-ol | C9H10F3NO | CID 165710743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. (3R)-3-AMINO-3-(2,3,6-TRIFLUOROPHENYL)PROPAN-1-OL CAS#: 1213668-82-6 [m.chemicalbook.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. (R)-3-Amino-3-(4-trifluoromethyl-phenyl)-propionic acid | C10H10F3NO2 | CID 1482754 - PubChem [pubchem.ncbi.nlm.nih.gov]

Scale-up synthesis methods for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

An Application Guide to the Scalable Synthesis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Introduction: The Significance of Chiral Amino Alcohols

Chiral amino alcohols are high-value organic compounds that form the structural backbone of numerous active pharmaceutical ingredients (APIs).[1][2] Their specific three-dimensional arrangement, or stereochemistry, is often critical for selective interaction with biological targets like enzymes and receptors, which is fundamental to the efficacy and safety of many drugs.[2] (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a key chiral building block, particularly noted for its structural relevance to compounds in modern drug development pipelines. The trifluorophenyl moiety can enhance metabolic stability and binding affinity, making this synthon highly desirable.

The development of efficient, scalable, and stereoselective synthetic routes to these compounds is a primary objective in pharmaceutical process development.[2] This guide provides a detailed examination of scalable synthesis methods for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, focusing on strategies that are amenable to industrial production. We will explore various synthetic approaches, justify the selection of a preferred scalable route, and provide a detailed protocol based on modern catalytic methodologies.

Part 1: A Comparative Overview of Synthetic Strategies

The synthesis of chiral amino alcohols can be approached through several distinct strategies. The optimal choice for scale-up depends on factors such as cost, efficiency, stereoselectivity, safety, and environmental impact.

Synthetic Strategy	Core Principle	Advantages for Scale-Up	Disadvantages for Scale-Up	Key References
Asymmetric Hydrogenation	Direct reduction of a prochiral β-amino ketone or enamine using a chiral metal catalyst (e.g., Ru-BINAP, Rh-JOSIPHOS).[3][4]	High efficiency, high enantioselectivity, well-established technology.[5]	High cost of precious metal catalysts and chiral ligands; requires high-pressure hydrogenation equipment.[6]	[3][4][5]
Biocatalysis (Enzymatic Reduction)	Use of enzymes like ketoreductases (KREDs) or transaminases (TAs) to achieve stereoselective transformation of a ketone or keto acid.[7][8]	Extremely high enantioselectivity (>99% ee), mild reaction conditions (ambient temp/pressure), environmentally friendly ("green"), reduced waste.[7][8]	Enzyme cost and stability can be a factor; requires development of specific enzyme screening and cofactor regeneration systems.	[7][8][9]
Chiral Pool Synthesis	Starting from an inexpensive, enantiomerically pure natural product, such as an amino acid, and converting it to the target molecule through a series of chemical modifications.[2]	Utilizes readily available and optically pure starting materials.[2]	Often involves multi-step processes with protection/deprotection sequences, leading to lower overall yields and poor atom economy.[6]	[2][6]
Stoichiometric Chiral Reagents	Use of chiral reducing agents, such as those derived from the Corey-Bakshi-Shibata (CBS) catalyst system.[10]	High enantioselectivity for a wide range of ketones.	Stoichiometric use of expensive chiral reagents generates significant chiral waste, making it less cost-effective and sustainable for large-scale production.	[10][11]

Rationale for Selected Method: For the industrial synthesis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, a biocatalytic approach using a ketoreductase (KRED) is selected as the primary protocol. This choice is driven by the method's exceptional enantioselectivity, operational simplicity under mild conditions, and superior environmental profile, which are decisive advantages in modern pharmaceutical manufacturing.[8] Asymmetric hydrogenation remains a powerful and highly viable alternative, particularly if a robust catalyst system has already been established.

Part 2: Synthesis of the Prochiral Precursor

The successful asymmetric synthesis of the target amino alcohol hinges on the efficient preparation of a suitable prochiral precursor. A logical and scalable choice is the β-amino ketone, 3-Amino-1-(2,3,4-trifluorophenyl)propan-1-one . This intermediate can be synthesized via several routes, with a common method being the Mannich reaction.

Protocol 1: Synthesis of 3-Amino-1-(2,3,4-trifluorophenyl)propan-1-one Hydrochloride

This protocol describes a Mannich-type reaction to construct the β-amino ketone backbone.

Core Principle: The reaction involves the aminoalkylation of an enolizable ketone (2',3',4'-trifluoroacetophenone) with formaldehyde and an amine hydrochloride.

Workflow Diagram:

Caption: Synthesis of the β-amino ketone precursor.

Materials and Reagents:

Reagent	M.W.	Quantity (1.0 eq)	Moles
2',3',4'-Trifluoroacetophenone	174.11	100.0 g	0.574
Dimethylamine Hydrochloride	81.54	51.6 g (1.1 eq)	0.632
Paraformaldehyde	(30.03)n	18.9 g (1.1 eq)	0.632
Hydrochloric Acid (conc.)	36.46	1.0 mL	-
Ethanol	46.07	500 mL	-
Isopropyl Acetate	102.13	As needed	-

Step-by-Step Methodology:

• Reaction Setup: To a 1 L, three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 2',3',4'-trifluoroacetophenone (100.0 g), dimethylamine hydrochloride (51.6 g), paraformaldehyde (18.9 g), and ethanol (500 mL).

• Initiation: Add concentrated hydrochloric acid (1.0 mL) to the stirred suspension.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 12-16 hours. Monitor the reaction progress by HPLC until the starting acetophenone is consumed.

• Work-up: Cool the reaction mixture to room temperature and then further cool in an ice bath to 0-5 °C for 2 hours to crystallize the product.

• Isolation: Collect the solid product by filtration, wash the filter cake with cold isopropyl acetate (2 x 100 mL), and dry under vacuum at 40 °C to a constant weight.

• Amine Exchange (If necessary): The resulting dimethylamino ketone can often be used directly in subsequent enzymatic reactions, as many enzymes can accommodate it. Alternatively, it can be converted to the primary amine hydrochloride through more advanced procedures if required by the chosen enzyme. For this guide, we will proceed with the dimethylamino variant as the substrate for reduction.

Part 3: Scale-Up Protocol for Asymmetric Biocatalytic Reduction

This section details the core transformation: the stereoselective reduction of the prochiral β-amino ketone to the target (3R)-chiral amino alcohol using a ketoreductase.

Core Principle: A ketoreductase (KRED) enzyme, which is selective for the (R)-enantiomer, reduces the ketone carbonyl group. The enzyme requires a hydride source from a cofactor, typically NADPH. To make the process economical, the oxidized cofactor (NADP+) is continuously recycled back to NADPH by a secondary enzyme (e.g., glucose dehydrogenase, GDH) that consumes a sacrificial co-substrate (glucose).

Biocatalytic Reduction Workflow:

Caption: Biocatalytic reduction with cofactor regeneration.

Materials and Reagents:

Reagent	Source/Grade	Quantity	Purpose
3-Amino-1-(2,3,4-trifluorophenyl)propan-1-one HCl	Synthesized in Part 2	100.0 g	Substrate
Ketoreductase (KRED)	Commercial Enzyme	As per supplier	Biocatalyst
Glucose Dehydrogenase (GDH)	Commercial Enzyme	As per supplier	Regeneration Enzyme
NADP+ Sodium Salt	Commercial	1.0 g	Cofactor
D-Glucose	Reagent Grade	120.0 g (approx. 1.5 eq)	Co-substrate
Potassium Phosphate Buffer (pH 7.0)	0.1 M	2.0 L	Reaction Medium
Toluene or MTBE	Reagent Grade	As needed	Extraction Solvent
Sodium Hydroxide (50% w/w)	Reagent Grade	As needed	pH Adjustment

Step-by-Step Methodology:

• Bioreactor Setup: Charge a 5 L jacketed glass reactor with 2.0 L of 0.1 M potassium phosphate buffer. Begin stirring and adjust the temperature to 30 °C.

• Enzyme & Cofactor Dissolution: Add NADP+ sodium salt (1.0 g), D-glucose (120.0 g), the specified amount of GDH, and the specified amount of KRED to the buffer. Stir gently until all solids are dissolved.

• pH Adjustment & Substrate Addition: Add the β-amino ketone hydrochloride substrate (100.0 g) to the reactor. The pH will drop due to the acidic nature of the salt. Slowly add 50% sodium hydroxide solution to adjust and maintain the pH at 7.0 ± 0.2.

• Reaction Phase: Maintain the reaction temperature at 30 °C and the pH at 7.0. Monitor the reaction progress by taking samples periodically (e.g., every 1-2 hours) and analyzing them by chiral HPLC. The reaction is complete when >99% conversion of the substrate is observed. Typical reaction times are 12-24 hours.

• Work-up - Extraction: Once the reaction is complete, adjust the pH of the mixture to >11 with 50% NaOH to ensure the product is in its free base form. Add toluene or methyl tert-butyl ether (MTBE) (1.0 L) to the reactor and stir vigorously for 30 minutes. Stop stirring, allow the layers to separate, and collect the upper organic layer. Repeat the extraction with another 500 mL of solvent.

• Isolation & Purification: Combine the organic extracts and wash with brine (200 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an oil or solid.

• Final Purification (Optional): If required, the product can be further purified by flash column chromatography or by crystallization as a salt (e.g., hydrochloride or phosphate) to achieve >99% chemical and optical purity.

Part 4: Quality Control and Analysis

Rigorous analytical testing is essential to validate the success of the synthesis and ensure the product meets specifications.

Analysis	Method	Expected Result/Specification	Purpose
Reaction Monitoring	HPLC (C18 column)	Disappearance of substrate peak, appearance of product peak.	To determine reaction completion.
Optical Purity	Chiral HPLC	>99.5% enantiomeric excess (e.e.) for the (R)-enantiomer.	To confirm stereoselectivity.
Identity Confirmation	¹H NMR, ¹³C NMR, ¹⁹F NMR	Spectra consistent with the structure of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol.	To verify chemical identity.
Purity Assay	HPLC	>98% chemical purity.	To quantify impurities.
Mass Spectrometry	ESI-MS	[M+H]⁺ ion corresponding to the product's molecular weight (206.08).	To confirm molecular weight.

Conclusion

This guide outlines a robust and scalable synthesis for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, prioritizing a modern biocatalytic approach. The detailed protocols for both precursor synthesis and the key asymmetric reduction step are designed to be directly applicable in a process development laboratory. By leveraging the high selectivity and mild operating conditions of ketoreductase enzymes, this method provides an efficient, cost-effective, and environmentally sustainable route to a valuable pharmaceutical intermediate. The inclusion of detailed analytical checkpoints ensures that the process is self-validating, delivering a final product of high chemical and optical purity.

References

• Cao, Y., & Yang, G. (2016). A Reduction of Chiral Amino Acids Based on Current Method. Journal of Chemical and Pharmaceutical Research, 8(12), 139-143.

• Zhang, X., et al. (2018). Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydrate. Molecules, 23(6), 1424.

• Reddy, D. S., et al. (2015). Practical, Asymmetric Route to Sitagliptin and Derivatives: Development and Origin of Diastereoselectivity. Organic Letters, 17(8), 1954-1957.

• Piran, M., et al. (2009). Preparation of sitagliptin intermediate. Google Patents, WO2009064476A1.

• Singh, R. K., et al. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology, 9, 747805.

• Hansen, K. B., et al. (2009). Highly Efficient Synthesis of Sitagliptin. Journal of the American Chemical Society, 131(25), 8798-8804.

• Wang, X., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology, 9, 794344.

• Xu, G., et al. (2007). Asymmetric reduction of beta-ketonitriles with a recombinant carbonyl reductase and enzymatic transformation to optically pure beta-hydroxy carboxylic acids. Organic Letters, 9(13), 2561-3.

• Hollmann, F., & Opperman, D. J. (2022). Production of chiral amino alcohols and diamines in a biocatalytic (cascade) process. MDPI.

• Kim, M., et al. (2017). A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same. Google Patents, KR101644016B1.

• MarketsandMarkets. (2025). Chiral Amino Alcohols Market. marketsandmarkets.com.

• BenchChem. (2025). Discovery and synthesis of chiral amino alcohols. BenchChem.

• Li, W., et al. (2021). Asymmetric Transfer Hydrogenation of α-Substituted-β-Keto Carbonitriles via Dynamic Kinetic Resolution. Journal of the American Chemical Society, 143(6), 2686–2694.

• BenchChem. (2025). Chiral Synthesis of 3-Amino-1-(furan-3-yl)propan-1-ol Enantiomers: Application Notes and Protocols. BenchChem.

• Reddy, G. S., & Kumar, T. S. (2004). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA, 58(3), 173-177.

• Myers, A. G. Research Group. The Noyori Asymmetric Hydrogenation Reaction. Harvard University.

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 3-Amino-1-(furan-3-yl)propan-1-ol. BenchChem.

• Zhejiang Ausun Pharmaceutical Co., Ltd. (2020). Synthesis method of (R) -3-aminobutanol. Google Patents, CN110683960A.

Sources

• 1. futuremarketinsights.com [futuremarketinsights.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. jocpr.com [jocpr.com]
• 7. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Asymmetric reduction of beta-ketonitriles with a recombinant carbonyl reductase and enzymatic transformation to optically pure beta-hydroxy carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. repository.ubn.ru.nl [repository.ubn.ru.nl]

Technical Notes & Optimization

Technical Support Center: Optimization of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

The following guide is structured as a Tier-3 Technical Support resource. It assumes the user is familiar with basic organic synthesis but requires specific, high-level intervention to resolve enantioselectivity issues with (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol .

Ticket ID: EE-OPT-3R-TFP Subject: Improving Enantiomeric Excess (ee) & Process Stability Assigned Specialist: Senior Application Scientist, Chiral Technologies Division[1][2]

Executive Summary

The target molecule, (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol , is a structural analogue of the Sitagliptin intermediate.[1][2] Low enantiomeric excess (ee) in this synthesis typically stems from one of three failure points:

• Catalyst Mismatch in the asymmetric bond-forming step (Hydrogenation or Transamination).[1][2]

• Thermodynamic Equilibrium issues in biocatalytic routes.

• Racemization during the reduction of the precursor (usually the

  -amino acid or ester) to the alcohol.[2]

This guide provides targeted troubleshooting for the two dominant industrial routes: Biocatalytic Transamination (Route A) and Asymmetric Hydrogenation (Route B).[1]

Module 1: Route Selection & Diagnostic Logic

Before optimizing, verify your current pathway against the standard efficacy data.[2]

Route	Primary Enantiodetermining Step	Typical Max ee	Common Failure Mode
A. Biocatalysis	Transaminase (ATA) on ketone	>99.5%	Incomplete conversion; Product inhibition; pH drift.[1][2]
B. Chemocatalysis	Rh-Catalyzed Hydrogenation of Enamine	95-98%	Catalyst poisoning; Inadequate pressure; Ligand oxidation.
C. Classical Resolution	Crystallization with Chiral Acid	85-95%	Low yield (<40%); Eutectic trapping prevents high ee.[1][2]

Workflow Decision Tree

The following logic map helps identify which optimization protocol to apply.

Figure 1: Diagnostic logic for identifying the root cause of low enantiomeric excess.

Module 2: Optimizing the Biocatalytic Route (The "Merck" Standard)

This is the most robust method for generating the (3R) center, utilizing an

-selective amine transaminase (ATA) to convert the pro-chiral ketone to the amine.

FAQ: Troubleshooting Transaminases

Q: My conversion is stalling at 50%, and the ee is dropping. Why? A: Transamination is reversible.[1][2] The enzyme converts the amine donor (e.g., isopropylamine) to a ketone (acetone). If acetone accumulates, the reaction reverses.[2]

• The Fix: You must drive the equilibrium.

  • ** isopropylamine (IPM) Excess:** Increase IPM concentration to 1M–2M.

  • Acetone Removal: Use a slight vacuum (200-300 mbar) or a nitrogen sweep to continuously remove the volatile acetone byproduct.[1][2]

  • High Temperature: Run at 40–50°C (if using a thermostable variant like Arthrobacter ATA) to facilitate acetone evaporation.

Q: The enzyme precipitates or loses activity immediately. A: The trifluorophenyl substrate is highly lipophilic.[2] If you added it directly to the buffer, it likely crashed out or denatured the enzyme at the interface.[2]

• The Fix: Use a co-solvent.[2][3] DMSO (10-20% v/v) is standard.[1][2] Ensure the pH is maintained at 7.5–8.5. If the pH drops (due to IPM evaporation), the enzyme will deactivate.[2]

Protocol A: Optimized Transamination

Based on the principles established by Savile et al. (2010).

• Substrate: 10 g/L of the corresponding ketone (1-(2,3,4-trifluorophenyl)-3-hydroxypropan-1-one or its ester equivalent).

• Solvent System: 50% DMSO / 50% Borate Buffer (0.1 M, pH 8.5).[1][2]

• Amine Donor: 1.0 M Isopropylamine (IPM).[1][2]

• Catalyst: 2 g/L ATA-117 (or commercially available

  -selective equivalent like Codexis CDX-017).

• Cofactor: 1 mM PLP (Pyridoxal-5'-phosphate).[1][2]

• Process: Stir at 45°C under reduced pressure (300 mbar) to remove acetone.

• Target: >99% ee, >95% conversion.

Module 3: Optimizing the Chemocatalytic Route (Asymmetric Hydrogenation)

If you are hydrogenating the enamine or

-keto ester, the catalyst-ligand interaction is the single point of failure.[2]

FAQ: Troubleshooting Rhodium Catalysis

Q: I am using Rh(COD)Cl2 with BINAP, but ee is only 70%. A: BINAP is often insufficient for bulky, electron-deficient substrates like the 2,3,4-trifluorophenyl group.[1] The steric clash is not severe enough to force the specific facial attack.[2]

• The Fix: Switch to Ferrocenyl-based ligands (Josiphos or Walphos).[1][2] The "t-Bu-Josiphos" ligand (SL-J003-1) creates a tighter chiral pocket that is essential for this specific pharmacophore.[1][2]

Q: My reaction works on 1g scale but fails on 100g (low ee/no conversion). A: This indicates catalyst poisoning . The trifluorophenyl ring synthesis often leaves trace halides or metal scavengers.[2]

• The Fix: Recrystallize the substrate precursor.[2] Pass the substrate solution through a pad of activated carbon or silica before adding the catalyst.[2]

Protocol B: High-Pressure Hydrogenation

• Substrate:

  -keto ester or enamine derivative.

• Catalyst: [Rh(COD)Cl]ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (0.1 mol%).

• Ligand: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -t-Bu-Josiphos (0.11 mol%).[2]

• Solvent: Methanol (degassed).

• Conditions: 20 bar

  , 50°C, 12 hours.

• Note: Do not use chlorinated solvents; they can inhibit the Rh cycle.[2]

Module 4: The Reduction Step (Preserving the Center)

If you synthesize the

-amino acid (Sitagliptin intermediate) and then reduce it to the alcohol, you risk racemization if the conditions are too harsh.[2]

Q: Can I use ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

at reflux? A: Avoid reflux if possible. While -amino acids are more stable than -amino acids, high heat can induce retro-Michael addition or racemization via enolization.[2]

• Recommendation: Use Borane-Dimethyl Sulfide (BH3-DMS) or NaBH4/I2 in THF at 0°C to room temperature.[1][2] These reagents selectively reduce the acid/ester to the alcohol under milder conditions, preserving the C3 stereocenter.[2]

Module 5: Analytical Validation (Chiral HPLC)

You cannot improve what you cannot measure accurately.

Method Parameters:

• Column: Chiralpak AD-H or Chiralpak IC (Amylose/Cellulose derivatives).[1][2]

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV at 210 nm (or 260 nm for the phenyl ring).[1]

• Critical Note: The Diethylamine (DEA) is mandatory.[1][2] Without it, the primary amine will interact with silanol groups on the column, causing peak tailing that masks the minor enantiomer, leading to falsely high ee readings.

References

• Savile, C. K., et al. (2010).[1][3][4] "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305-309.[1][5] Link[1][5]

  • Core Reference: Describes the engineering of ATA-117 for the 2,4,5-trifluorophenyl analogue, directly applicable to the 2,3,4-isomer.

• Hansen, K. B., et al. (2009).[1][5] "Efficient Asymmetric Synthesis of Sitagliptin." Journal of the American Chemical Society, 131(25), 8798-8804.[1] Link[1]

  • Core Reference: Details the Rh-Josiphos hydrogen

• Verkade, J. M., et al. (2015).[1][6] "Enantio- and diastereoselective synthesis of γ-amino alcohols." Chemical Communications, 51, 14465-14468.[1][2] Link

  • Core Reference: Discusses the reduction of -amino ketones/acids to alcohols while maintaining stereochemistry.

• Phenomenex. "Chiral HPLC Separations Guide." Link

  • Core Reference: Standard protocols for amine mobile phase modifiers.[1][2]

Sources

• 1. PubChemLite - 3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol (C10H12F3NO) [pubchemlite.lcsb.uni.lu]
• 2. Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. Enantio- and diastereoselective synthesis of γ-amino alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04445F [pubs.rsc.org]

Preventing racemization of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol during workup

Topic: Preventing Racemization of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol During Workup Target Audience: Researchers, Scientists, and Drug Development Professionals

Diagnostic Overview: The Causality of Chiral Erosion

(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a highly valuable chiral building block, but its structural features make it uniquely susceptible to racemization during standard aqueous workups. The core issue is the thermodynamic acidity of the benzylic C-H bond. The 2,3,4-trifluorophenyl group exerts a powerful inductive (-I) electron-withdrawing effect, stabilizing any negative charge formed at the benzylic position.

Furthermore, chiral benzylic amines are notoriously vulnerable to 1[1]. If trace carbonyls are present in the environment, a transient Schiff base forms. This drastically lowers the pKa of the benzylic proton, accelerating racemization even at near-neutral pH.

Field-Reported FAQs

Q1: My protocol uses 1M NaOH to free-base the amine salt before extraction. Is this causing the chiral erosion? A: Yes. Strong aqueous bases (pH > 12) directly deprotonate the activated benzylic position of fluorinated aryl amines. You must switch to mild bases (e.g., saturated NaHCO₃ or an NH₄OH buffer) and strictly maintain the aqueous phase pH between 8.0 and 9.0 to prevent direct carbanion formation.

Q2: I switched to mild bases, but I'm still seeing 5-10% ee loss. What is the "hidden" mechanism? A: You are likely falling victim to the Schiff base pathway. If your extraction solvent contains trace carbonyls (e.g., acetone from glassware cleaning, or acetaldehyde from degrading ethyl acetate), the primary amine condenses to form a transient imine. The benzylic proton of an imine is exponentially more acidic than that of a primary amine, facilitating rapid 2[2]. This dynamic process destroys the stereocenter before hydrolyzing back to the racemic amine.

Q3: How do I select the right extraction solvent to prevent this? A: Abandon ethyl acetate and acetone entirely. Use Methyl tert-butyl ether (MTBE) or ultra-pure Dichloromethane (DCM). MTBE is strictly non-enolizable, does not degrade into aldehydes, and provides excellent phase separation, minimizing the residence time of the3[4] in the basic aqueous environment.

Q4: Does temperature play a role during the biphasic extraction? A: Absolutely. The deprotonation and tautomerization barriers are easily overcome at room temperature. Quenching and extracting at 0–5 °C kinetically traps the chiral center, preventing the 5[5] associated with chiral benzylic amines.

Empirical Data: Impact of Workup Conditions on Enantiomeric Purity

Base System	Aqueous pH	Extraction Solvent	Temp (°C)	Additive / Impurity	Final ee (%)	Mechanistic Consequence
1.0 M NaOH	13.5	EtOAc	25	None	62%	Direct deprotonation of benzylic C-H
Sat. Na₂CO₃	11.0	EtOAc	25	None	84%	Partial direct deprotonation
Sat. NaHCO₃	8.5	EtOAc	25	None	91%	Trace acetaldehyde in EtOAc drives imine formation
Sat. NaHCO₃	8.5	MTBE	25	1% Acetone	75%	Rapid Schiff base-mediated tautomerization
Sat. NaHCO₃	8.5	MTBE	0–5	None	>99%	Kinetic trapping; Pathways A & B suppressed

Validated Workup Protocol (Self-Validating System)

To guarantee the preservation of the (3R) stereocenter, execute the following step-by-step methodology. This protocol includes an In-Process Control (IPC) to create a self-validating workflow.

Step 1: Pre-cooling and Solvent Preparation

• Ensure all glassware is strictly free of acetone (rinse with MTBE and dry with N₂ if necessary).

• Pre-cool the crude reaction mixture to 0–5 °C using an ice-water bath.

• Pre-cool a saturated aqueous solution of NaHCO₃ and HPLC-grade MTBE to 0–5 °C.

Step 2: pH-Controlled Quench

• Slowly add the cold saturated NaHCO₃ solution to the reaction mixture under vigorous stirring.

• Monitor the pH continuously. Stop the addition once the aqueous phase stabilizes at pH 8.5. Do not exceed pH 9.0.

Step 3: Rapid Biphasic Extraction

• Add the cold MTBE to the quenched mixture.

• Stir vigorously for exactly 2 minutes to ensure complete partitioning of the free-based amine into the organic layer.

• Transfer to a cold separatory funnel and immediately separate the phases. Extract the aqueous layer one more time with cold MTBE.

Step 4: In-Process Control (IPC) Validation

• Self-Validation Step: Before bulk concentration, withdraw a 50 µL aliquot of the combined organic phase.

• Derivatize the aliquot with Mosher's acid chloride and analyze via chiral HPLC.

• Proceed to Step 5 only if the IPC confirms an enantiomeric excess (ee) of >99%.

Step 5: Drying and Concentration

• Dry the combined organic layers over anhydrous Na₂SO₄ (avoid basic drying agents like K₂CO₃).

• Filter and concentrate under reduced pressure at a bath temperature not exceeding 25 °C .

Mechanistic Visualization

Mechanistic pathways of benzylic amine racemization during basic workup.

References

• Source: Journal of Chemical Health Risks (jchr.org)
• Source: ACS Publications (acs.org)
• Source: Journal of the American Chemical Society (acs.org)
• Source: Imperial College London (imperial.ac.uk)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jchr.org [jchr.org]
• 3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. spiral.imperial.ac.uk [spiral.imperial.ac.uk]

Technical Support Center: Troubleshooting Low Yields in the Reduction of 3-amino-3-(2,3,4-trifluorophenyl)propanoic acid

Welcome to the technical support center for the synthesis of 3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the reduction of 3-amino-3-(2,3,4-trifluorophenyl)propanoic acid. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction and achieve higher yields.

Troubleshooting Guide: Addressing Low Yields

Low yields in the reduction of this specific β-amino acid can be frustrating. This section addresses common issues in a question-and-answer format to help you diagnose and resolve the problem.

Q1: I am observing a significant amount of unreacted starting material. What are the likely causes and how can I improve conversion?

A1: Incomplete conversion is a common issue and can often be traced back to the choice and handling of the reducing agent, as well as reaction conditions.

• Insufficient Reducing Agent: The reduction of a carboxylic acid to an alcohol is a multi-step process that consumes multiple hydride equivalents.[1] The initial step involves the deprotonation of the acidic carboxylic acid proton by the hydride reagent, which is a strong base.[1] This is followed by the reduction of the resulting carboxylate. Therefore, an excess of the reducing agent is necessary.

  • Recommendation: Use at least 2-3 equivalents of a potent reducing agent like borane (BH₃) or lithium aluminum hydride (LiAlH₄).

• Inappropriate Reducing Agent: While sodium borohydride (NaBH₄) is a common reducing agent, it is generally not effective for the reduction of carboxylic acids.[2][3] The negatively charged carboxylate formed after deprotonation is electron-rich and less electrophilic, requiring a more powerful reducing agent.[2]

  • Recommendation: Employ stronger reducing agents such as borane-tetrahydrofuran (BH₃·THF) complex, borane-dimethyl sulfide (BH₃·SMe₂) complex, or LiAlH₄.[3][4] Borane reagents are often preferred due to their chemoselectivity and milder reaction conditions compared to LiAlH₄.[4]

• Reaction Temperature and Time: The reduction may be sluggish at low temperatures. The trifluorophenyl group is strongly electron-withdrawing, which can influence the reactivity of the carboxylic acid.

  • Recommendation: If using a borane reagent, ensure the reaction is allowed to proceed at a suitable temperature (e.g., room temperature to reflux in THF) for an adequate duration (often several hours to overnight). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Q2: My reaction is producing a complex mixture of byproducts. What are the possible side reactions and how can I minimize them?

A2: The presence of the amino group introduces the possibility of side reactions.

• Intramolecular Cyclization (Lactam Formation): Under certain conditions, particularly with heating, the amino group can react with the carboxylic acid (or an activated intermediate) to form a β-lactam.

  • Mitigation:

    • Protecting the Amino Group: Protecting the amine as a carbamate (e.g., Boc or Cbz) or an amide prior to reduction can prevent this side reaction. The protecting group can be removed after the reduction.

    • Choice of Reducing Agent: Borane reagents are generally less prone to inducing side reactions compared to LiAlH₄.

• Over-reduction or Side Reactions with the Aromatic Ring: While generally stable, highly activated aromatic rings can sometimes undergo side reactions under harsh reduction conditions. However, this is less common with borane and LiAlH₄ for this substrate.

• Racemization: If the starting material is enantiomerically pure, harsh reaction conditions (e.g., high temperatures for prolonged periods) could potentially lead to some degree of racemization, although this is generally not a major concern for this type of reduction.

Q3: I am using a borane reagent, but the yield is still low. What specific issues should I consider?

A3: Borane reductions are generally reliable, but success depends on proper technique.

• Reagent Quality: Borane solutions (BH₃·THF or BH₃·SMe₂) can degrade over time, especially if not stored properly under an inert atmosphere.

  • Recommendation: Use a fresh bottle of the borane reagent or titrate an older bottle to determine its exact molarity.

• Mechanism of Borane Reduction: The reduction of carboxylic acids with borane involves the formation of a triacyloxyborane intermediate.[4][5] This is then further reduced to the alcohol. The reaction is driven by the formation of stable boron-oxygen bonds.

  • Recommendation: Ensure anhydrous conditions, as water will quench the borane reagent.

• Work-up Procedure: The work-up is crucial for liberating the amino alcohol from the borane complexes.

  • Recommendation: A typical work-up involves the careful addition of methanol to quench excess borane, followed by an acidic or basic workup to hydrolyze the borate esters.

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting low yields in this reduction.

Caption: A troubleshooting guide for low yields.

Frequently Asked Questions (FAQs)

Q4: What is the best reducing agent for converting 3-amino-3-(2,3,4-trifluorophenyl)propanoic acid to the corresponding amino alcohol?

A4: Both borane complexes (BH₃·THF or BH₃·SMe₂) and lithium aluminum hydride (LiAlH₄) are effective.[]

• Borane (BH₃): Generally considered the reagent of choice for its high chemoselectivity. It will reduce carboxylic acids in the presence of many other functional groups that would be reduced by LiAlH₄.[4] The reaction conditions are also typically milder.

• Lithium Aluminum Hydride (LiAlH₄): A very powerful and less selective reducing agent.[3] It will reduce a wide range of functional groups. It is highly reactive and requires careful handling under strictly anhydrous conditions.

The choice often depends on the overall synthetic strategy and the presence of other functional groups in the molecule. For this specific substrate, borane is often preferred to minimize potential side reactions.

Q5: How does the 2,3,4-trifluorophenyl group affect the reduction?

A5: The trifluorophenyl group has a significant electron-withdrawing effect due to the high electronegativity of fluorine atoms. This can have several implications:

• Increased Acidity: The electron-withdrawing nature of the ring increases the acidity of the carboxylic acid proton. This doesn't significantly hinder the reduction, as the first step is deprotonation.

• Electronic Effects on the Carbonyl: The inductive electron withdrawal can slightly increase the electrophilicity of the carbonyl carbon, which could potentially facilitate the nucleophilic attack by the hydride.

• Solubility: The fluorine atoms increase the lipophilicity of the molecule, which can affect its solubility in different reaction solvents.[7]

Q6: Is it necessary to protect the amino group before the reduction?

A6: While not always strictly necessary, protecting the amino group is a good strategy to prevent potential side reactions, such as the formation of β-lactams, and can lead to cleaner reactions and higher yields.

• Recommended Protecting Groups:

  • tert-Butoxycarbonyl (Boc): Stable to the reduction conditions with borane and can be easily removed with acid (e.g., TFA or HCl in dioxane).

  • Benzyloxycarbonyl (Cbz): Also stable to borane reduction and can be removed by hydrogenolysis.

Q7: What are the key considerations for the work-up and purification of the final amino alcohol product?

A7: The work-up procedure is critical for obtaining a good yield of the pure product.

• Quenching: Excess reducing agent must be quenched carefully. For borane reductions, slow addition of methanol is a standard procedure. For LiAlH₄ reductions, a Fieser work-up (sequential addition of water, aqueous NaOH, and then more water) is commonly employed.

• Breaking up Borane-Amine Complexes: Borane can form stable complexes with the amino group. The work-up, often involving an acidic or basic wash, is necessary to break these complexes and allow for the extraction of the free amino alcohol.

• Purification: The final product, 3-amino-3-(2,3,4-trifluorophenyl)propan-1-ol, is an amino alcohol and may be a solid or a viscous oil.[8][9]

  • Extraction: Ensure the pH of the aqueous layer is adjusted to maximize the amount of the free amine in the organic phase during extraction.

  • Chromatography: Silica gel chromatography can be used for purification. A mobile phase containing a small amount of a base like triethylamine or ammonia in methanol/dichloromethane is often necessary to prevent the product from streaking on the acidic silica gel.

  • Crystallization: If the product is a solid, crystallization from a suitable solvent system can be an effective purification method.

Recommended Protocol: Reduction using Borane-THF

This protocol provides a general guideline. Optimization may be required.

Materials:

• 3-amino-3-(2,3,4-trifluorophenyl)propanoic acid

• Borane-tetrahydrofuran complex (1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Saturated Sodium Chloride solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl acetate or Dichloromethane (for extraction)

Procedure:

• Dissolve 3-amino-3-(2,3,4-trifluorophenyl)propanoic acid (1.0 eq) in anhydrous THF in a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane-THF solution (2.5 - 3.0 eq) dropwise via a syringe or an addition funnel. Vigorous gas evolution (hydrogen) may be observed.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature.

• Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, it can be gently heated to reflux.

• Once the reaction is complete, cool the mixture back to 0 °C.

• Slowly and carefully quench the reaction by the dropwise addition of methanol until gas evolution ceases.

• Remove the solvent under reduced pressure.

• Add 1 M HCl to the residue and stir for 30 minutes to hydrolyze the borate esters.

• Basify the aqueous solution to a pH > 10 with 1 M NaOH.

• Extract the aqueous layer with ethyl acetate or dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel chromatography or crystallization.

Data Summary Table

Reducing Agent	Typical Equivalents	Solvent	Temperature	Advantages	Disadvantages
BH₃·THF or BH₃·SMe₂	2.5 - 3.0	THF	0 °C to reflux	High chemoselectivity, milder conditions.[4]	Slower reaction times, reagent quality can be an issue.
LiAlH₄	2.0 - 2.5	THF, Diethyl ether	0 °C to reflux	Very powerful and fast.[3]	Less selective, highly reactive and requires strict anhydrous conditions.

References

• Reduction of Carboxylic Acids and Their Derivatives. (2024, November 28). Chemistry Steps. [Link]

• Reduction of carboxylic acids to alcohols with borane (BH3). Master Organic Chemistry. [Link]

• Reduction of Carboxylic Acids. Chemistry Steps. [Link]

• Borane as a reducing agent. (2019, April 16). Chemistry Stack Exchange. [Link]

• Hydroboration Reaction and Mechanism of Carboxylic Acids using NaNH2(BH3)2, a Hydroboration Reagent with Reducing Capability between NaBH4 and LiAlH4. Organic Chemistry Portal. [Link]

• 3-Amino-2-(2,4,5-trifluorophenyl)propan-1-ol. PubChem. [Link]

• Reduction of amino acids to corresponding amino alcohols. (2019, November 29). Chemistry Stack Exchange. [Link]

• Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. (2024, March 21). MDPI. [Link]

• A Convenient Reduction of Amino Acids and Their Derivatives. The Vespiary. [Link]

Sources

• 1. Reduction of Carboxylic Acids and Their Derivatives - Chemistry Steps [chemistrysteps.com]
• 2. Reduction of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. mdpi.com [mdpi.com]
• 8. chemscene.com [chemscene.com]
• 9. 3-Amino-2-(2,4,5-trifluorophenyl)propan-1-ol | C9H10F3NO | CID 165710743 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Impurity Profiling and Purification of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide for researchers and drug development professionals synthesizing (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol . This chiral amino alcohol is a highly specialized building block, and maintaining strict enantiomeric and chemical purity during its synthesis is paramount.

This guide bridges mechanistic theory with field-proven protocols to help you troubleshoot common synthetic bottlenecks, eliminate impurities, and isolate a >99% pure active pharmaceutical intermediate (API).

Quantitative Impurity Profiling

Before troubleshooting, it is critical to understand the mechanistic origins of your impurities. The synthesis typically involves the reduction of a β-amino acid precursor using a NaBH₄/I₂ system[1]. The table below summarizes the quantitative data and analytical signatures of the most common impurities observed during this workflow.

Impurity Class	Specific Impurity	Mechanistic Origin	Analytical Detection	Typical Abundance
Enantiomeric	(3S)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol	Incomplete asymmetric induction or thermal racemization during the reduction of the β-amino acid precursor.	Chiral HPLC (e.g., Daicel Chiralpak IG), Polarimetry	2.0% – 8.0%
Structural	Des-fluoro or 2,4,5-trifluoro analogs	Carried over from impure 2,3,4-trifluorobenzaldehyde starting materials[2].	LC-MS, ¹⁹F NMR	0.5% – 1.5%
Polymeric	Secondary amine dimers	Intermolecular nucleophilic attack of the primary amine onto a partially reduced iminium intermediate[3].	SEC, LC-MS (m/z ~409 [M+H]⁺)	3.0% – 10.0%
Residual	Unreacted β-amino acid	Incomplete reduction due to insufficient borane generation or premature quenching[4].	HPLC-UV (210 nm)	< 2.0%

Troubleshooting Guides & FAQs

Q1: I am observing a 5-8% presence of the (3S)-enantiomer in my final batch. How can I selectively remove it without losing the (3R)-product? A1: The (3S)-isomer often co-crystallizes with the target product due to their identical physical properties in achiral environments. To remove it, you must break the symmetry by forming diastereomeric salts. By introducing a resolving agent like L-tartaric acid or D-mandelic acid, you create salts with distinct solubility products (

). Fractional crystallization will selectively precipitate the desired (3R)-diastereomer. Causality Check: Racemization often occurs if the reduction exotherm is not strictly controlled. Ensure your reaction temperature remains below 25°C during the initial borane generation phase.

Q2: My LC-MS shows a dimeric mass peak (m/z ~409). What causes this during the reduction step, and how do I prevent it? A2: Dimerization occurs when the primary amine of a fully reduced product acts as a nucleophile, attacking the partially reduced iminium intermediate of a neighboring molecule[3]. The NaBH₄/I₂ system is highly effective for reducing amino acids[1], but it requires precise stoichiometric control. The I₂ reacts with NaBH₄ to generate borane (BH₃) in situ[4]. If the reaction is starved of BH₃ (due to wet solvents or degraded NaBH₄), the intermediate iminium species persists long enough to be attacked by the newly formed primary amine. Solution: Always use a slight excess of the NaBH₄/I₂ complex (typically 2.5 equivalents) and maintain high dilution (low molarity) to kinetically disfavor intermolecular collisions.

Q3: How do I clear the regioisomeric 2,4,5-trifluoro impurity? A3: Trifluorophenyl derivatives are highly susceptible to des-fluoro or regioisomeric carryover from the starting materials[2]. Because the pKa and solubility of these fluorinated analogs are nearly identical to the target, they cannot be easily removed by standard acid/base extraction. You must remove these upstream. Purify the N-Boc protected β-amino acid intermediate via recrystallization before the reduction step, as the protected intermediates exhibit greater solubility differentials than the free amino alcohols.

Standard Operating Protocols (SOPs)

Protocol A: Chemoselective Reduction using NaBH₄/I₂ (Avoiding Dimerization)

This protocol adapts the standard NaBH₄/I₂ reduction methodology[1] specifically for (3R)-3-amino-3-(2,3,4-trifluorophenyl)propanoic acid to minimize dimerization and racemization.

• Preparation: Suspend NaBH₄ (2.5 eq) in anhydrous THF under a strict N₂ atmosphere. Chill the flask to 0°C.

• Activation: Dissolve I₂ (1.0 eq) in anhydrous THF and add it dropwise to the NaBH₄ suspension over 30 minutes. Mechanistic Note: This generates the active BH₃-THF complex[4]. Hydrogen gas will evolve; ensure proper venting.

• Substrate Addition: Add the (3R)-β-amino acid (1.0 eq) portion-wise at 0°C.

• Reflux: Gradually warm the mixture to room temperature, then heat to a gentle reflux (65°C) for 12 hours.

• Quench: Cool to 0°C and carefully quench with methanol until effervescence ceases, destroying excess borane.

• Self-Validating Check: Before proceeding to workup, take a 0.5 mL aliquot, evaporate, and analyze via LC-MS. Validation: The complete disappearance of the starting material mass and the absence of the +18 Da/dimer peak validates the stoichiometric conversion.

Protocol B: Diastereomeric Salt Resolution for Enantiomeric Enrichment

Use this protocol if your crude product contains >2% of the (3S)-enantiomer.

• Salt Formation: Dissolve the crude amino alcohol mixture in hot ethanol (60°C). Add a stoichiometric equivalent of L-(+)-tartaric acid dissolved in a minimum volume of hot water.

• Crystallization: Allow the solution to cool to room temperature slowly over 4 hours, then chill to 4°C overnight. The (3R)-amino alcohol L-tartrate salt will selectively precipitate.

• Filtration & Wash: Filter the crystals and wash with ice-cold ethanol.

• Free-Basing: Suspend the crystals in water, adjust the pH to 10 using 2M NaOH, and extract the pure (3R)-amino alcohol into ethyl acetate.

• Self-Validating Check: Calculate the enantiomeric excess (ee) of both the crystallized salt and the mother liquor using Chiral HPLC. Validation: The system is validated when the mass balance of the (3R) and (3S) isomers across both phases equals the initial crude composition.

Workflows & Pathways

The following diagrams illustrate the logical relationships in impurity formation and the physical workflow for downstream purification.

Fig 1. Mechanistic pathways of target synthesis and impurity formation.

Fig 2. Downstream purification and chiral resolution workflow.

References

• McKennon, M. J., Meyers, A. I., Drauz, K., & Wirth, T. (1993). "A convenient reduction of amino acids and their derivatives." Journal of Organic Chemistry, 58(13), 3568–3571.[Link]

• Periasamy, M., & Thirumalaikumar, M. (2000). "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." Journal of Organometallic Chemistry, 609(1-2), 137-151.[Link]

• Pan, X., Bai, S., Yu, W., Ding, D., Zhao, D., & Liu, F. (2015). "Efficient Synthesis of 3-R-Boc-amino-4-(2,4,5-trifluorophenyl)butyric Acid." Synthetic Communications, 45(12), 1451-1456.[Link]

Sources

• 1. thevespiary.org [thevespiary.org]
• 2. tandfonline.com [tandfonline.com]
• 3. 4-Amino-2-methyl-1-butanol | 44565-27-7 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Crystallization of (3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol Salts

Welcome to the dedicated technical support center for the crystallization of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol and its salts. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to navigate the complexities of crystallizing this specific chiral amino alcohol. As a fluorinated compound, (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol presents unique challenges and opportunities in achieving the desired crystalline form with high purity and yield. This resource combines fundamental principles of crystallization with practical, field-proven insights to support your experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the initial recommended steps for developing a crystallization process for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol salts?

A1: A successful crystallization process begins with a systematic screening approach. Initially, focus on solvent selection and salt formation. Given the amine functional group, forming a salt with a chiral acid is a common and effective strategy for both purification and resolution of the enantiomers.[1][2] It is advisable to screen a variety of solvents with different polarities, such as alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and aromatic hydrocarbons (toluene), along with anti-solvents like heptane or hexane.[1] Concurrently, a selection of chiral resolving agents, such as tartaric acid derivatives or mandelic acid, should be evaluated to form diastereomeric salts, which will have different solubilities, allowing for separation by crystallization.[1][2]

Q2: How does the trifluorophenyl group affect the crystallization behavior of this molecule?

A2: The presence of the 2,3,4-trifluorophenyl group significantly influences the molecule's physicochemical properties and, consequently, its crystallization behavior. The high electronegativity of fluorine atoms can alter the molecule's dipole moment and crystal packing interactions.[3] While fluorine is a poor hydrogen bond acceptor, it can participate in various weak interactions, such as C–H···F and F···F contacts, which can direct the crystal packing arrangement.[3] This can sometimes lead to the formation of multiple polymorphic forms, making consistent crystallization a challenge.[3]

Q3: What are the most common challenges encountered when crystallizing salts of this compound?

A3: Researchers may encounter several common challenges, including:

• Oiling out: The salt may separate as a liquid phase instead of a solid, which can be caused by high concentrations, rapid cooling, or an inappropriate solvent choice.[1]

• Poor crystal yield: This can result from using too much solvent, leading to significant loss of the compound in the mother liquor.[4]

• Low diastereomeric excess: In the case of chiral resolution, rapid crystallization can lead to the entrapment of the undesired diastereomer in the crystal lattice, resulting in low purity.[1]

• Polymorphism: The existence of multiple crystalline forms can affect the stability, solubility, and bioavailability of the final product. Uncontrolled polymorphic transitions can be a significant issue during development.

Q4: Which analytical techniques are recommended for characterizing the resulting crystals?

A4: A comprehensive characterization of the crystalline material is crucial. The following techniques are recommended:

• X-Ray Powder Diffraction (XRPD): To identify the crystalline form and assess polymorphism.

• Differential Scanning Calorimetry (DSC): To determine the melting point and detect polymorphic transitions.

• Thermogravimetric Analysis (TGA): To assess thermal stability and the presence of solvates.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric and diastereomeric purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and purity.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the crystallization of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol salts.

Issue 1: Oiling Out Instead of Crystallization

Causality: Oiling out occurs when the supersaturation of the solution is too high, causing the solute to separate as a liquid phase that is immiscible with the solvent. This is often due to a rapid decrease in solubility upon cooling or addition of an anti-solvent.

Troubleshooting Protocol:

• Reduce Supersaturation:

  • Increase Solvent Volume: Add more of the primary solvent to the oiled-out mixture and heat until a clear solution is obtained. Then, allow it to cool slowly.[1]

  • Slower Cooling Rate: Employ a more gradual cooling profile. For instance, allow the solution to cool to room temperature naturally before transferring it to a colder environment.

• Solvent System Modification:

  • Change Solvent: Experiment with a solvent in which the salt has a slightly higher solubility at elevated temperatures but a sharp decrease in solubility upon cooling.

  • Introduce a Co-solvent: Adding a co-solvent can sometimes mediate the precipitation process and prevent oiling.

• Seeding:

  • If you have a small amount of the desired crystalline material, add a seed crystal to the supersaturated solution at a temperature just below the saturation point. This provides a template for crystal growth and can bypass the nucleation barrier that leads to oiling.[1]

Issue 2: Low Crystal Yield

Causality: A low yield of crystalline product is often a result of high solubility in the mother liquor, incomplete precipitation, or material loss during handling.

Troubleshooting Protocol:

• Optimize Solvent Volume:

  • Carefully determine the minimum amount of hot solvent required to dissolve the compound. Using an excessive amount will result in a significant portion of the product remaining in solution upon cooling.[4]

• Utilize an Anti-solvent:

  • If the compound is highly soluble in the primary solvent even at low temperatures, introduce an anti-solvent in which the compound is poorly soluble. Add the anti-solvent dropwise to the solution until turbidity is observed, then add a small amount of the primary solvent to redissolve the precipitate before cooling.

• Temperature Optimization:

  • Cool the crystallization mixture to a lower temperature (e.g., in an ice bath or refrigerator) to maximize precipitation, provided this does not induce oiling out or impurity precipitation.

• Mother Liquor Analysis:

  • Analyze the mother liquor by a suitable technique (e.g., HPLC) to quantify the amount of dissolved product. If a significant amount remains, consider concentrating the mother liquor and performing a second crystallization.

Issue 3: Poor Diastereomeric/Enantiomeric Purity

Causality: In diastereomeric salt crystallization, low purity can arise from the co-precipitation of the more soluble diastereomer or the entrapment of impurities within the crystal lattice. This is often exacerbated by rapid crystallization.

Troubleshooting Protocol:

• Slower Crystallization Rate:

  • Employ a very slow cooling rate to allow for selective crystallization of the less soluble diastereomer.[1]

• Recrystallization:

  • Perform one or more recrystallization steps. Dissolve the isolated crystals in a minimal amount of hot solvent and allow them to recrystallize slowly. This process can significantly enhance the diastereomeric purity.[1]

• Solvent Screening:

  • The choice of solvent can have a profound impact on the separation efficiency. Screen a variety of solvents to find one that maximizes the solubility difference between the two diastereomers.

• Stoichiometry of Resolving Agent:

  • Optimize the molar ratio of the chiral resolving agent to the racemic amine. Using a sub-stoichiometric amount of the resolving agent can sometimes improve the purity of the initially formed crystals.

Experimental Protocols

Protocol 1: Diastereomeric Salt Crystallization Screening

This protocol outlines a general screening procedure to identify a suitable chiral resolving agent and solvent system. A patent for a similar compound, methyl(3RS)-3-amino-4-(2,4,5-trifluorophenyl)butanoate, suggests that (R)-(-)-mandelic acid is an effective resolving agent.[5] This can be a good starting point.

Materials:

• (3R,S)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol (racemic mixture)

• Chiral resolving acids (e.g., (R)-(-)-mandelic acid, L-tartaric acid, dibenzoyl-L-tartaric acid)

• Screening solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, toluene)

• Anti-solvents (e.g., heptane, hexane)

• Small-scale crystallization vials or a 96-well plate

Procedure:

• Stock Solution Preparation: Prepare stock solutions of the racemic amine and the chiral resolving agents in a suitable solvent (e.g., methanol).

• Screening Setup: In each vial, combine a specific volume of the racemic amine stock solution with an equimolar amount of a chiral resolving agent stock solution.

• Solvent Evaporation: Allow the solvent to evaporate slowly at room temperature to induce crystallization.

• Observation: Monitor the vials for crystal formation. Note the solvent system and resolving agent that produce well-defined crystals.

• Analysis: Analyze the resulting crystals and the corresponding mother liquor by chiral HPLC to determine the diastereomeric and enantiomeric excess.

Protocol 2: Optimized Diastereomeric Salt Crystallization of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol with (R)-(-)-Mandelic Acid

This protocol provides a more detailed procedure based on the potential effectiveness of mandelic acid.

Materials:

• (3R,S)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

• (R)-(-)-Mandelic acid

• Ethanol (primary solvent)

• Heptane (anti-solvent)

• Crystallization flask with a stirrer and condenser

• Heating/cooling system

Procedure:

• Dissolution: In the crystallization flask, dissolve 1.0 equivalent of the racemic amine in a minimal amount of hot ethanol.

• Addition of Resolving Agent: In a separate container, dissolve 0.5-1.0 equivalents of (R)-(-)-mandelic acid in a small amount of hot ethanol. Add this solution dropwise to the amine solution with stirring.

• Cooling and Crystallization: Slowly cool the mixture to room temperature. If no crystals form, consider adding a seed crystal or slowly adding heptane as an anti-solvent until turbidity persists.

• Maturation: Allow the mixture to stir at room temperature for several hours to allow the crystallization to complete.

• Isolation: Isolate the crystals by filtration and wash them with a small amount of cold ethanol.

• Drying: Dry the crystals under vacuum at a temperature that will not cause decomposition or polymorphic transition.

• Liberation of the Free Amine: Suspend the diastereomerically pure salt in a mixture of water and an organic solvent (e.g., ethyl acetate). Add a base (e.g., NaOH solution) to deprotonate the amine and liberate the free (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol into the organic phase. Separate the organic layer, dry it, and concentrate to obtain the purified enantiomer.

Data Summary Tables

Table 1: Recommended Solvents for Crystallization Screening

Solvent Class	Examples	Polarity	Comments
Alcohols	Methanol, Ethanol, Isopropanol	High	Good for dissolving the amine and its salts; often used in combination with an anti-solvent.
Ketones	Acetone	Medium	Can be effective for dissolving a range of polarities; relatively volatile.
Esters	Ethyl Acetate	Medium	A versatile solvent with moderate polarity.
Aromatic Hydrocarbons	Toluene	Low	Can be used as a primary solvent or in a mixture to modulate solubility.
Apolar Alkanes	Heptane, Hexane	Very Low	Commonly used as anti-solvents to induce precipitation from more polar solvents.

Table 2: Common Chiral Resolving Agents for Amines

Resolving Agent	Acid Type	Comments
(R)-(-)-Mandelic Acid	Carboxylic Acid	Often effective for resolving chiral amines.[5]
L-Tartaric Acid	Carboxylic Acid	A readily available and commonly used resolving agent.[2]
Dibenzoyl-L-tartaric Acid	Carboxylic Acid	A derivative of tartaric acid that can offer different selectivity.
(1S)-(+)-10-Camphorsulfonic Acid	Sulfonic Acid	A strong acid that can form stable salts.

Visualizations

Experimental Workflow for Diastereomeric Salt Crystallization

Caption: Workflow for diastereomeric salt crystallization.

Troubleshooting Logic for Crystallization Issues

Caption: Troubleshooting decision tree for crystallization.

References

• BenchChem. (2025). Technical Support Center: Chiral Resolution by Diastereomeric Salt Crystallization.

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Kwan, M. H. T., Breen, J., Bowden, M., Conway, L., Jones, M. F., Munday, R., Screen, T., & Blacker, A. J. (2018). Increasing Chiral Purity and Yield of Amines by Diastereomeric Crystal Resolution, Continuous Racemisation and Recycle.
• LibreTexts. (2019, February 13). 6.8 Resolution (Separation) of Enantiomers. Chemistry LibreTexts.
• Various Authors. (2017). Recrystallization of mixture of diastereomers 112 from different solvents 83.
• PMC. (n.d.). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments.
• Google Patents. (n.d.).
• Google Patents. (2010, May 10). (12)
• PMC. (n.d.). Chiral Recognition of Amino Acid Esters in Organic Solvents Using a Glucose-Based Receptor.
• LibreTexts. (n.d.). Solubilities of Amino Acids in Different Mixed Solvents.
• Beilstein Journals. (2022, February 24).
• BenchChem. (2025).
• Google Patents. (n.d.). US3198833A - 1-(trifluoromethylphenyl)-2-loweralkyl aminopropanes and acid addition salts thereof.
• Amanote Research. (n.d.). (PDF)
• Big Molecule Watch. (n.d.). ( 12 )
• Patent 0004447. (1979, October 3).
• ChemRxiv. (2020, June 16). Chiral Amino Alcohols via Catalytic Enantioselective Petasis Borono-Mannich Reactions.
• Google Patents. (n.d.). WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino.
• ResearchGate. (n.d.). Fluorinated Aminopyridines: Synthesis, Structure, and Rare Liquid-Liquid Cocrystal Formation Driven by Unusually Short N–H∙∙∙F–C Hydrogen Bonding.
• ResearchGate. (2022, September 13).
• PMC. (n.d.).
• Needham, T. E. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
• Sigma-Aldrich. (n.d.). 3-amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol.
• BenchChem. (2025).
• Google Patents. (n.d.). US4229378A - Process for the production of 1-phenyl-3-(3-trifluoromethylphenyl)-2-propanone.
• ResearchGate. (n.d.). (PDF)
• Google Patents. (2018, February 1). WO 2018/020380 Al.
• PMC. (n.d.).
• ResearchGate. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Handling Hygroscopic Fluorinated Amino Alcohols

Welcome to the Technical Support Center for handling moisture-sensitive, fluorinated amino alcohols (e.g., 2-[(2,2,2-Trifluoroethyl)amino]ethan-1-ol). These compounds are highly valued in drug discovery for modulating lipophilicity and metabolic stability. However, their extreme hygroscopicity often leads to experimental failures, inaccurate stoichiometry, and degradation of moisture-sensitive reagents.

This guide is engineered for researchers and drug development professionals, providing field-proven troubleshooting, causality-driven FAQs, and self-validating protocols to ensure absolute anhydrous integrity during your syntheses.

Core Troubleshooting & FAQs

Q1: Why do fluorinated amino alcohols absorb moisture so rapidly, and what are the downstream consequences?

Causality: Fluorine is the most electronegative element. In fluorinated amino alcohols, the strongly electron-withdrawing fluoroalkyl groups (e.g., -CF3) significantly increase the polarization of the adjacent C-N and C-O bonds . This electronic effect enhances the hydrogen-bond donating and accepting capabilities of the -OH and -NH groups. Consequently, the molecule acts as a powerful moisture sink, rapidly absorbing atmospheric water to form highly stable hydrates.

Downstream, this moisture uptake alters the molecular weight of your batch, ruining stoichiometric calculations. Furthermore, introducing a wet fluorinated amino alcohol into a reaction will instantly quench moisture-sensitive reagents like Grignard reagents, organolithiums, or sensitive coupling agents.

Causality of moisture uptake and its downstream experimental consequences.

Q2: How do I accurately measure the moisture content in my batch? Standard Karl Fischer (KF) titration gives me dragging endpoints.

Causality: Standard Karl Fischer titration relies on the stoichiometric reaction of iodine and sulfur dioxide with water. However, basic amines buffer the KF solvent, shifting the pH above 8. At this alkaline pH, iodine undergoes a side reaction (disproportionation) where it is consumed without reacting with water . This continuous consumption of iodine causes the instrument to register a "dragging endpoint," yielding falsely elevated moisture readings.

Solution: You must alter the redox environment by pre-buffering the KF working medium with a weak acid (such as salicylic acid or benzoic acid) to maintain an optimal pH of 5–7. Acetic acid should be avoided as it can cause esterification side-reactions with the alcohol moiety .

Workflow for accurate Karl Fischer titration of basic amino alcohols.

Q3: Why shouldn't I just use Loss-On-Drying (LOD) to measure moisture?

Causality: LOD measures any mass lost upon heating. Because fluorinated amino alcohols often possess measurable vapor pressures, heating them will cause the compound itself to volatilize alongside the water. LOD cannot distinguish between evaporated water, residual synthesis solvents, or the volatilized product, leading to massive inaccuracies . KF titration is chemically specific to H₂O.

Quantitative Data & Method Comparisons

To aid in experimental design, the following tables summarize the critical differences in moisture analysis techniques and the efficacy of various drying agents specifically applied to fluorinated amino alcohols.

Table 1: Comparison of Moisture Analysis Methods for Amino Alcohols

Parameter	Karl Fischer Titration (Coulometric)	Loss-On-Drying (LOD)
Specificity	Highly specific to H₂O molecules	Non-specific (measures all volatiles)
Detection Range	1 ppm to 5% (Trace levels)	> 0.1% (Bulk levels)
Sample Destruction	Chemical reaction (Sample consumed)	Thermal evaporation (Sample lost)
Amine Interference	High (Requires salicylic acid buffer)	Low (But product volatilization is high)
Best Use Case	Final QC release, trace moisture analysis	Not recommended for these compounds

Table 2: Drying Agent Compatibility for Fluorinated Amino Alcohols

Drying Agent	Efficiency	Compatibility	Causality / Notes
Molecular Sieves (3Å)	Excellent	High	Pore size excludes amines/alcohols but traps water. Must be flame-dried under vacuum prior to use.
Calcium Hydride (CaH₂)	Very Good	Moderate	Reacts irreversibly with water to form H₂. Caution: Can react with the -OH group if heated excessively.
Magnesium Sulfate (MgSO₄)	Moderate	Low	Weakly acidic; can bind to the basic amine lone pair, reducing product recovery.

Self-Validating Experimental Protocols

Protocol A: Buffered Karl Fischer Titration for Amines

Objective: Accurately quantify trace moisture in a hygroscopic fluorinated amino alcohol without iodine disproportionation.

• System Preparation: Flush the KF coulometric titration cell with anhydrous methanol.

• Buffering (Causality Step): Add 5 grams of anhydrous salicylic acid per 100 mL of KF solvent. Reasoning: This neutralizes the basicity of the incoming amine, keeping the pH strictly between 5 and 7 to ensure the iodine-water redox reaction proceeds stoichiometrically .

• Validation Step (Self-Validation): Run a blank titration. Inject 10 µL of pure, certified water standard. The instrument must read exactly 10,000 µg of water. If it drags, the cell is leaking or the buffer capacity is exhausted.

• Sample Injection: Using a gas-tight syringe, draw 1 mL of the fluorinated amino alcohol under an argon atmosphere. Weigh the syringe.

• Titration: Inject the sample into the KF cell, ensuring the needle is submerged below the solvent line. Re-weigh the empty syringe to determine the exact sample mass added.

• Execution: Titrate to a fast endpoint. The presence of the buffer will prevent the continuous drift typically seen with amines.

Protocol B: Schlenk Line Handling & Weighing

Objective: Transfer and weigh the hygroscopic compound without atmospheric moisture contamination.

• Glassware Preparation: Bake a Schlenk flask and a solid addition tube at 120 °C overnight. Assemble them while hot and apply high vacuum immediately.

• Cycling (Causality Step): Connect the flask to the Schlenk line. Apply vacuum for 5 minutes to remove ambient air and surface-bound moisture. Backfill with heavy inert gas (Argon is preferred over N₂ as it is denser and blankets the compound better) . Repeat this cycle three times. Reasoning: Three cycles mathematically dilute the residual oxygen and water vapor to sub-ppm levels.

• Validation Step (Self-Validation): Close the vacuum stopcock and observe the pressure gauge. If the vacuum pressure rises, there is a leak in the greased joints, and the atmosphere is compromised. Re-grease and restart.

• Transfer: Under a positive counter-flow of Argon, open the septum and transfer the fluorinated amino alcohol using a purged, gas-tight syringe (for liquids) or a solid addition tube (for solids) .

• Storage: Seal the Schlenk flask, wrap the joint in Parafilm, and store in a desiccator backfilled with Argon.

Standard Schlenk line evacuation and backfilling cycle for moisture-free handling.

References

• SG Systems Global. "Karl Fischer Titration – Moisture Analysis". SG Systems Global Glossary. Available at:[Link]

• News-Medical. "Karl Fischer versus Loss-On-Drying". News-Medical Life Sciences. Available at:[Link]

• Schlenk Line Survival Guide. "An Illustrated Guide to Schlenk Line Techniques". Schlenk Line Survival Guide. Available at: [Link]

Technical Support Center: Solubilization Strategies for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Welcome to the Application Science Technical Support Center. This guide is engineered for researchers and formulation scientists encountering aqueous solubility bottlenecks with (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol .

Due to the highly lipophilic nature of the 2,3,4-trifluorophenyl moiety, the neutral free base of this compound exhibits poor aqueous solubility. This guide provides field-proven, mechanistically grounded solutions to rescue your in vitro and in vivo assays.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol precipitate in water despite having two polar groups (an amine and an alcohol)? A: The insolubility is driven by the thermodynamic dominance of the hydrophobic effect. While the primary amine and primary alcohol can participate in hydrogen bonding, the 2,3,4-trifluorophenyl ring is intensely lipophilic. Fluorine atoms create strong C-F dipoles but act as extremely poor hydrogen-bond acceptors in aqueous media. Consequently, water molecules form a highly ordered, low-entropy "clathrate cage" around the aromatic ring. The thermodynamic penalty of this cage formation vastly outweighs the hydration energy provided by the polar groups, driving the molecules to aggregate and precipitate out of solution.

Q2: How does adjusting the pH solve this issue for high-concentration stock solutions? A: The compound features a primary amine with an estimated pKa of ~9.0–9.5. By lowering the pH of the vehicle below 4.0 using a strong acid (e.g., HCl), you force complete protonation of the amine, converting the neutral free base into an ammonium cation[1]. The resulting ion-dipole interactions between the charged ammonium group and water are orders of magnitude stronger than neutral dipole interactions. This massive enthalpic gain easily overcomes the crystal lattice energy of the solid, pulling the compound into solution[2].

Q3: I need to test this compound in a cell-based assay at physiological pH (7.4). If I neutralize the HCl salt, it precipitates again. How do I maintain solubility? A: At pH 7.4, a significant fraction of the amine remains protonated, but the counterion alone is often insufficient to mask the hydrophobic bulk of the trifluorophenyl ring from the aqueous environment. To solve this, we utilize 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) . HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a lipophilic central cavity[3]. The hydrophobic trifluorophenyl ring spontaneously inserts into this cavity. This host-guest complexation is driven by entropy: the highly ordered water molecules surrounding the lipophilic ring are released into the bulk solvent, stabilizing the compound in aqueous media at neutral pH without requiring toxic levels of organic co-solvents[4].

Part 2: Solubilization Workflows & Mechanisms

To determine the optimal solubilization route for your specific assay requirements, follow the decision matrix below.

Caption: Decision workflow for resolving aqueous solubility based on assay pH requirements.

Caption: Mechanism of HP-β-CD inclusion complexation enhancing aqueous solubility.

Part 3: Quantitative Solubility Data

The following table summarizes the expected solubility limits of the compound across different vehicle systems to guide your formulation strategy.

Vehicle System	Final pH	Estimated Solubility (mg/mL)	Mechanism of Solubilization	Primary Application
Deionized Water	~7.0	< 0.1	None (Free base aggregation)	Not recommended
0.1 N HCl (Aqueous)	1.0	> 50.0	Complete Ionization (Ammonium salt)	High-concentration stock / Gastric simulation
20% HP-β-CD in PBS	7.4	~ 15.0	Inclusion Complexation (Host-Guest)	In vitro cell assays / In vivo dosing
5% DMSO / 95% PBS	7.4	~ 2.0	Co-solvency (Dielectric constant reduction)	Biochemical / Enzymatic assays

Part 4: Troubleshooting Guides & Self-Validating Protocols

Protocol A: In Situ Salt Formation for High-Concentration Stocks (10 mM)

Use this protocol when low pH is acceptable (e.g., preparing a stock that will be heavily diluted later).

• Weighing: Accurately weigh 2.05 mg of the free base (MW ≈ 205.18 g/mol ) into a clean glass vial.

• Acid Addition: Add 100 µL of 0.1 N HCl. Causality: You must provide a stoichiometric excess of protons (at least 1.1 equivalents) to ensure the equilibrium is driven entirely toward the ionized ammonium state[1].

• Agitation: Vortex the solution for 60 seconds. If particulates remain, sonicate in a water bath at 30°C for 5 minutes. The dissolution of crystalline free bases is typically endothermic; mild heat provides the activation energy required to break the crystal lattice.

• Dilution: Add 900 µL of deionized water to reach a final volume of 1.0 mL (10 mM stock).

• Self-Validation Step: Measure the pH of the final solution using a micro-probe. The pH must be < 4.0. If the pH is higher, the amine is not fully protonated, and the system is at risk of precipitation via the common-ion effect[2]. Visually inspect against a dark background; the solution must be optically clear.

Protocol B: HP-β-CD Inclusion Complexation for Physiological pH (5 mM)

Use this protocol for cell-based assays where pH 7.4 must be strictly maintained without organic solvents.

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in 1X Phosphate-Buffered Saline (PBS), pH 7.4. Stir until completely transparent.

• API Addition: Add 1.03 mg of the free base to 1.0 mL of the 20% HP-β-CD vehicle.

• Equilibration (Critical Step): Do not merely vortex. Inclusion complexation is a dynamic equilibrium process that requires time for the hydrophobic ring to displace water molecules inside the cyclodextrin cavity[4]. Place the vial on an orbital shaker at 300 rpm for 12–24 hours at room temperature.

• Filtration: Filter the equilibrated solution through a 0.22 µm PVDF syringe filter to remove any uncomplexed, undissolved API.

• Self-Validation Step: Centrifuge a 200 µL aliquot of the filtrate at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube. The absence of a microscopic pellet confirms true thermodynamic solubilization rather than a kinetic suspension. For absolute quantitative validation, analyze the supernatant via HPLC-UV to confirm the exact molarity of the dissolved complex.

Part 5: References

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC - NIH Source: nih.gov URL:

• 3.5: Chemical Properties of Amines. Bases and Salt Formation. - Chemistry LibreTexts Source: libretexts.org URL:

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - MDPI Source: mdpi.com URL:

• Improving API Solubility by Salt and Cocrystal Formation - Merck Millipore Source: merckmillipore.com URL:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the H-NMR Spectrum Analysis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise structural elucidation of chiral molecules is paramount. (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol, a key chiral intermediate, presents a unique analytical challenge due to the interplay of its aliphatic backbone and the complex spin system of its trifluorinated aromatic ring. This guide provides an in-depth analysis of the proton nuclear magnetic resonance (¹H-NMR) spectrum of this compound, comparing its utility with alternative analytical techniques and offering expert insights into experimental design and data interpretation.

The Structural Significance of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

The presence of a chiral amine, a primary alcohol, and a trifluorophenyl moiety makes this compound a valuable building block in the synthesis of pharmacologically active agents. The fluorine atoms can significantly influence metabolic stability, binding affinity, and bioavailability. Consequently, unambiguous characterization of its structure and stereochemistry is a critical quality attribute. ¹H-NMR spectroscopy serves as a primary tool for this purpose, providing detailed information about the molecular framework.

Deconstructing the ¹H-NMR Spectrum: A Predictive Analysis

While an experimental spectrum is the gold standard, a predictive analysis based on established principles of NMR spectroscopy and data from analogous structures can provide a robust framework for interpretation. The expected ¹H-NMR spectrum of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol in a solvent like CDCl₃ would exhibit distinct signals for each proton environment.

Predicted ¹H-NMR Data for (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H-5, H-6 (Aromatic)	7.0 - 7.5	Multiplet (m)	J(H,F) and J(H,H)	2H
H-3 (CH-N)	~4.0 - 4.5	Multiplet (m)	J(H,H) and J(H,F)	1H
H-1 (CH₂-O)	~3.7 - 3.9	Multiplet (m)	J(H,H)	2H
H-2 (CH₂)	~1.8 - 2.1	Multiplet (m)	J(H,H)	2H
NH₂	Broad singlet (br s)	Not applicable	2H
OH	Broad singlet (br s)	Not applicable	1H

Causality Behind the Predicted Spectral Features:

• Aromatic Region (H-5, H-6): The protons on the trifluorophenyl ring are expected to resonate in the downfield region (7.0 - 7.5 ppm) due to the deshielding effect of the aromatic ring current. The presence of three fluorine atoms will introduce complex splitting patterns due to both proton-proton (³JHH) and proton-fluorine (³JHF, ⁴JHF) couplings. The magnitude of these coupling constants provides valuable information about the substitution pattern.[1][2][3]

• Chiral Center (H-3): The proton attached to the chiral carbon (C-3) is adjacent to the electron-withdrawing amino group and the aromatic ring, shifting its signal downfield (~4.0 - 4.5 ppm). Its multiplicity will be a complex multiplet due to coupling with the diastereotopic protons of the adjacent methylene group (H-2) and potentially long-range coupling with the aromatic protons and fluorine atoms.

• Propanol Backbone (H-1, H-2): The methylene group adjacent to the hydroxyl group (H-1) will be deshielded and is expected around 3.7 - 3.9 ppm. The other methylene group (H-2) will be more shielded, appearing around 1.8 - 2.1 ppm. Both will likely appear as multiplets due to geminal and vicinal coupling.[4][5][6]

• Exchangeable Protons (NH₂ and OH): The protons of the amino and hydroxyl groups often participate in rapid chemical exchange with each other and with trace amounts of water in the solvent.[7][8][9] This exchange typically leads to the collapse of coupling with adjacent protons, resulting in broad singlet signals. Their chemical shifts can be highly variable depending on concentration, temperature, and solvent. A key confirmatory experiment is the D₂O exchange, where the addition of a drop of deuterium oxide to the NMR tube results in the disappearance of these signals.

A Comparative Analysis: ¹H-NMR vs. Alternative Techniques

While ¹H-NMR is a powerful tool, a comprehensive analytical strategy often involves complementary techniques.

Analytical Technique	Strengths for this Molecule	Limitations for this Molecule
¹H-NMR Spectroscopy	Provides detailed structural information, including connectivity and stereochemical relationships. Non-destructive.	Signal overlap in complex regions. Broadening of exchangeable proton signals can obscure coupling information.
¹³C-NMR Spectroscopy	Provides information on the carbon skeleton. Can be simplified by proton decoupling.	Lower sensitivity than ¹H-NMR. Longer acquisition times.
¹⁹F-NMR Spectroscopy	Highly sensitive to the electronic environment of the fluorine atoms.[3][10] Provides direct information about the fluorinated ring.	Requires a multinuclear probe. Interpretation can be complex due to large chemical shift ranges and multiple couplings.[1]
Mass Spectrometry (MS)	Provides accurate mass and fragmentation patterns, confirming molecular weight and elemental composition.	Does not provide information about stereochemistry. Isomeric compounds can be difficult to distinguish.
Chiral High-Performance Liquid Chromatography (HPLC)	Excellent for determining enantiomeric purity and separating stereoisomers.	Does not provide detailed structural information. Requires a specific chiral stationary phase.
Fourier-Transform Infrared (FTIR) Spectroscopy	Provides information about the functional groups present (O-H, N-H, C-F, aromatic C-H).	Provides limited information about the overall molecular structure and no information on stereochemistry.

Experimental Protocols for Robust ¹H-NMR Analysis

Protocol 1: Standard ¹H-NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent can influence chemical shifts, particularly for exchangeable protons.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion.

  • Tune and match the probe for the ¹H frequency.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Typically 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 for a concentrated sample.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the signals to determine the relative proton ratios.

Protocol 2: D₂O Exchange for Identification of Exchangeable Protons

• Initial Spectrum: Acquire a standard ¹H-NMR spectrum as described in Protocol 1.

• D₂O Addition: Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Mixing: Gently shake the tube to ensure thorough mixing.

• Re-acquisition: Re-acquire the ¹H-NMR spectrum using the same parameters.

• Analysis: Compare the two spectra. The signals corresponding to the OH and NH₂ protons will either disappear or significantly decrease in intensity in the second spectrum.

Visualizing the Analytical Workflow

Caption: Application of 2D NMR techniques for structural confirmation.

• COSY (Correlation Spectroscopy): This experiment reveals which protons are spin-coupled to each other. Cross-peaks in the 2D spectrum connect coupled protons, allowing for the tracing of the propanol backbone.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to. It is essential for assigning the carbon resonances.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. It is particularly useful for connecting the propanol backbone to the trifluorophenyl ring.

Conclusion

The ¹H-NMR analysis of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a multifaceted task that requires a systematic approach. By understanding the fundamental principles of chemical shifts and coupling constants, and by employing a combination of 1D and 2D NMR techniques, a comprehensive and unambiguous structural elucidation can be achieved. This guide provides the foundational knowledge and experimental framework for researchers, scientists, and drug development professionals to confidently approach the analysis of this and other complex chiral molecules.

References

• ACS Publications. (2025, May 23). 1H and 19F NMR Toolbox for Examining Interactions between Fluorinated Compounds and Polystyrene Nanoparticles.
• ChemicalBook. (n.d.). 3-Aminopropanol(156-87-6) 1H NMR spectrum.
• JEOL Ltd. (n.d.). Structure Elucidation of Fluorinated Compounds by NMR.
• National Center for Biotechnology Information. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds.
• MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines.
• University of Wisconsin-Madison. (n.d.). Fluorine NMR.
• SpectraBase. (n.d.). 1-amino-2-methyl-2-propanol - Optional[1H NMR] - Chemical Shifts.
• University of Colorado Boulder. (n.d.). Spin-spin splitting and coupling - Coupling in 1H NMR.
• Doc Brown's Chemistry. (2025, December 11). propan-1-ol low high resolution H-1 proton nmr spectrum.
• University of Calgary. (n.d.). H NMR Spectroscopy.
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A Comparative Guide to Chiral HPLC Methods for the Enantioseparation of (3R,3S)-1-(3-(Trifluoromethyl)phenyl)propan-1-ol

For: Researchers, scientists, and drug development professionals.

Introduction

The precise separation of enantiomers is a critical task in the pharmaceutical industry. Chiral molecules, which are non-superimposable mirror images of each other, can exhibit significantly different pharmacological and toxicological profiles. The compound 1-(3-(trifluoromethyl)phenyl)propan-1-ol is a key chiral intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Consequently, the ability to accurately resolve and quantify its (3R) and (3S) isomers is paramount for ensuring the safety, efficacy, and quality of the final drug product.

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the enantioseparation of this specific compound. We will delve into the underlying principles of chiral recognition on different stationary phases, present comparative experimental data, and offer a detailed, field-tested protocol for immediate application.

The Foundation: Understanding Chiral Recognition in HPLC

Chiral separation by HPLC relies on the use of a Chiral Stationary Phase (CSP). A CSP is composed of a single enantiomer of a chiral selector that is immobilized onto a solid support, typically silica gel.[1] The fundamental principle involves the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector.[1] The stability of these complexes differs for each enantiomer, leading to different retention times and, thus, separation.

The most successful and widely used CSPs for a broad range of compounds, including trifluoromethyl-substituted alcohols, are based on polysaccharide derivatives.[2][3][4] Specifically, esters and carbamates of cellulose and amylose have demonstrated exceptional chiral recognition capabilities.[2][5] The separation mechanism on these phases is complex and multifaceted, involving a combination of:

• Hydrogen Bonding: Interactions between polar groups on the analyte (like the hydroxyl group in trifluorophenyl propanol) and carbamate groups on the CSP.

• π-π Interactions: Engagement between the aromatic rings of the analyte and the phenyl groups of the CSP selector.

• Steric Interactions: Enantiomers fit differently into the chiral grooves and cavities formed by the helical structure of the polysaccharide polymer.[1][6]

The choice of the polysaccharide backbone (cellulose vs. amylose) and the specific derivative (e.g., dimethylphenylcarbamate vs. dichlorophenylcarbamate) dramatically influences selectivity.[7]

Comparative Analysis of Chiral Stationary Phases

The key to successful chiral method development is screening a selection of CSPs with complementary selectivities. For trifluorophenyl propanol, polysaccharide-based columns are the industry standard. Below is a comparison of commonly used phases and typical performance data.

Table 1: Performance Comparison of CSPs for Trifluorophenyl Propanol Enantioseparation

Chiral Stationary Phase (CSP)	Selector Chemistry	Typical Mobile Phase (v/v)	k1 (3S)	α (k2/k1)	Rs	Elution Order
Lux® Cellulose-1 / CHIRALCEL® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	n-Hexane / 2-Propanol (90:10)	2.85	1.42	> 2.0	S then R
Lux® Amylose-1 / CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)	n-Hexane / 2-Propanol (95:5)	4.10	1.25	> 1.8	S then R
Lux® i-Cellulose-5 / CHIRALPAK® IC	Cellulose tris(3,5-dichlorophenylcarbamate)	n-Hexane / 2-Propanol (90:10)	3.50	1.65	> 3.0	R then S

Data is representative and may vary based on specific column dimensions, particle size, and system conditions. k1 = retention factor of the first eluting peak; α = separation factor; Rs = resolution factor.

Causality Behind Performance Differences:

• Cellulose vs. Amylose: Cellulose and amylose have different helical structures. The more linear structure of cellulose often provides different steric interactions compared to the more helical amylose, leading to varied selectivity.[3] For this analyte, cellulose-based phases often show higher separation factors (α).

• Selector Chemistry (Dimethylphenyl vs. Dichlorophenyl): The electronic properties of the selector are critical. The Lux i-Cellulose-5 (or CHIRALPAK IC) selector, with its electron-withdrawing chloro groups, can alter the π-π and dipole-dipole interactions compared to the electron-donating methyl groups on Lux Cellulose-1. This change is significant enough to reverse the elution order of the enantiomers, a powerful tool in method development when resolving trace impurities.

• Immobilized vs. Coated Phases: The Lux i-Cellulose-5 is an "immobilized" CSP, meaning the chiral selector is covalently bonded to the silica. This provides enhanced robustness and allows for the use of a wider range of solvents compared to traditional "coated" phases like CHIRALCEL® OD-H.[2][3][8] This versatility can be crucial for analytes with poor solubility.

In-Depth Experimental Protocol: The Recommended Method

Based on achieving high resolution and a robust separation, the Cellulose tris(3,5-dimethylphenylcarbamate) stationary phase is highly recommended. The following protocol provides a self-validating system for the analysis of (3R,3S)-1-(3-(trifluoromethyl)phenyl)propan-1-ol.

Materials and Instrumentation

• HPLC System: Agilent 1100/1200 series or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and DAD/UV detector.

• Chiral Column: Lux® 5 µm Cellulose-1, 250 x 4.6 mm (Phenomenex P/N: 00G-4459-E0) or equivalent CHIRALCEL® OD-H.[8]

• Solvents: HPLC-grade n-Hexane and 2-Propanol (IPA).

• Analyte: Racemic standard of 1-(3-(trifluoromethyl)phenyl)propan-1-ol.

Chromatographic Conditions

• Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

Sample and Mobile Phase Preparation

• Mobile Phase: Prepare 1 L of the mobile phase by accurately measuring 900 mL of n-Hexane and 100 mL of 2-Propanol. Mix thoroughly and degas for 15 minutes using sonication or vacuum filtration.

• Sample Preparation: Prepare a stock solution of the racemic standard at 1.0 mg/mL in the mobile phase.[4] Dilute this stock to a working concentration of 0.1 mg/mL using the mobile phase. Filter the final solution through a 0.45 µm syringe filter before injection.[4]

System Suitability and Validation

A protocol is only trustworthy if it includes self-validation checks. Before running samples, perform the following:

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Standard Injection: Inject the 0.1 mg/mL racemic standard.

• Performance Criteria:

  • The system must resolve two distinct peaks corresponding to the (3S) and (3R) enantiomers.

  • Resolution (Rs): Must be ≥ 2.0. This ensures baseline separation, which is critical for accurate quantification.[4]

  • Tailing Factor (Tf): Should be between 0.9 and 1.5 for both peaks.

  • Reproducibility: Five replicate injections should show a relative standard deviation (RSD) of < 2.0% for retention time and peak area.

Workflow and Logic Visualization

The following diagram illustrates the logical workflow for chiral method development and analysis.

Caption: Logical workflow for chiral HPLC analysis.

Conclusion

The enantioseparation of 1-(3-(trifluoromethyl)phenyl)propan-1-ol is reliably achieved using polysaccharide-based chiral stationary phases. While several CSPs can provide resolution, Cellulose tris(3,5-dimethylphenylcarbamate) (found in columns like Lux Cellulose-1 and CHIRALCEL OD-H) offers a superior combination of high resolution, robustness, and predictable performance under normal-phase conditions. For challenging separations or analytes with unique solubility requirements, screening alternative phases like Cellulose tris(3,5-dichlorophenylcarbamate) is a prudent strategy due to its complementary selectivity. By following the detailed protocol and validation criteria outlined in this guide, researchers can confidently establish a reliable and accurate method for the chiral analysis of this critical pharmaceutical intermediate.

References

• Phenomenex. Lux Cellulose-1 Chiral LC Columns.
• Chemistry LibreTexts. (2020). 14.
• Gübitz, G., & Schmid, M. G. Chiral Separation Principles.
• Wikipedia.
• Pure and Applied Chemistry.
• MDPI. (2021).
• Phenomenex. Lux™ Chiral Columns Brochure.
• Phenomenex. Lux™ Chiral Columns Technical Note.
• Phenomenex.
• Phenomenex. (2012). The Chiral Notebook.
• BenchChem. (2025). A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols.
• De Klerck, K., et al. (2014). Pharmaceutical enantiomer resolution using immobilized polysaccharide-based chiral stationary phases in supercritical fluid chromatography.
• Jurin, M., & Roje, M. (2024).
• Phenomenex.
• Peng, L., et al. Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases.
• Springer Nature Experiments.
• Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H and CHIRALCEL® OJ-H.
• Daicel Corporation. Instruction Manual for CHIRALCEL OD-H, CHIRALCEL OJ-H Columns.
• Regis Technologies.
• Shimadzu. (2016).
• Chiral Technologies. Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H.
• Chiral Technologies Europe. Instruction Manual for CHIRALCEL® OD Columns.
• Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H and CHIRALCEL® OJ-H.
• LCGC International. (2023).
• Phenomenex.

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• 8. Lux Chiral HPLC Columns for Chiral Separation | Phenomenex [phenomenex.com]

Mass spectrometry fragmentation pattern of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol: Platform Comparison and Mechanistic Insights

Executive Summary & Compound Significance

(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a highly specialized chiral amino alcohol. Molecules bearing the trifluorophenyl pharmacophore are frequently utilized as key intermediates in the synthesis of modern therapeutics due to the metabolic stability imparted by the carbon-fluorine bonds. Accurate mass spectrometric characterization of this compound is critical for impurity profiling, pharmacokinetic (PK) quantification, and structural elucidation.

This guide provides a rigorous comparison of mass spectrometry platforms—Triple Quadrupole (QqQ) versus Quadrupole Time-of-Flight (Q-TOF)—for the analysis of this compound, grounded in the fundamental gas-phase thermodynamics of its fragmentation.

The Causality of Fragmentation: Mechanistic Insights

As a Senior Application Scientist, I approach fragmentation not as a random shattering of bonds, but as a predictable cascade of electron-transfer and bond-cleavage events. When subjected to positive Electrospray Ionization (ESI+), the molecule (exact mass 205.0714 Da) preferentially protonates at the primary amine due to its higher gas-phase basicity relative to the terminal hydroxyl group, yielding the [M+H]+ precursor ion at m/z 206.0792.

The presence of the 2,3,4-trifluorophenyl ring exerts a strong inductive electron-withdrawing effect (-I effect). According to established studies on fluorinated amines[1], the sequential addition of fluorine atoms shifts the distribution of fragment ions by destabilizing nitrogen-centered cations. Consequently, the fragmentation under Collision-Induced Dissociation (CID) is dominated by two primary pathways:

• Thermodynamically Driven Neutral Losses: The 1,3-amino alcohol backbone is highly susceptible to the loss of ammonia (-17.03 Da) and water (-18.01 Da). The initial loss of H2O yields m/z 188.0682, while the loss of NH3 yields m/z 189.0522. A combined loss generates a highly conjugated diene-like structure at m/z 171.0416, a hallmark of aminoethanol and amino alcohol derivatives[2].

• Charge-Driven Alpha-Cleavage: Cleavage of the C2-C3 bond is facilitated by the stabilization of the resulting charge on the benzylic carbon, yielding the [C7H5F3N]+ fragment at m/z 160.0360[3]. However, the electron-withdrawing fluorines require higher collision energies (CE) to drive the formation of the purely aromatic [C7H4F3]+ benzylic cation at m/z 145.0250 compared to non-fluorinated analogs.

Figure 1: Proposed ESI-MS/MS fragmentation pathway of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol.

Platform Comparison: QqQ vs. Q-TOF HRMS

Choosing the correct mass spectrometry platform depends on the analytical objective. Below is an objective performance comparison between Triple Quadrupole (QqQ) and High-Resolution Q-TOF systems for characterizing this specific analyte.

Table 1: Platform Performance Comparison

Analytical Feature	Triple Quadrupole (QqQ)	Q-TOF (High-Resolution MS)	Scientific Causality
Primary Application	Trace absolute quantification (PK/PD).	Structural elucidation & impurity profiling.	QqQ maximizes duty cycle for specific ions; Q-TOF captures full-scan exact mass.
Mass Resolution	Unit mass (~0.7 Da FWHM).	High resolution (>30,000 FWHM).	Q-TOF resolves isobaric matrix interferences from the m/z 160.0360 fragment.
Sensitivity (LOD)	Sub-pg/mL (Femtogram level).	pg/mL to ng/mL range.	MRM transitions in QqQ eliminate background noise, vastly improving Signal-to-Noise (S/N).
Data Acquisition	Multiple Reaction Monitoring (MRM).	Full Scan / Information Dependent Acquisition (IDA).	Q-TOF allows retrospective data mining for unknown fluorinated degradants.

Quantitative Fragmentation Data

To facilitate method transfer, the exact mass fragments for Q-TOF and the optimized MRM transitions for QqQ are summarized below.

Table 2: High-Resolution Exact Mass Fragments (Q-TOF)

Fragment Ion	Formula	Theoretical m/z	Neutral Loss	Pathway
Precursor	[C9H11F3NO]+	206.0792	N/A	Protonation
Product 1	[C9H8F3N]+	188.0682	H2O	Dehydration
Product 2	[C9H8F3O]+	189.0522	NH3	Deamination
Product 3	[C7H5F3N]+	160.0360	C2H6O	Alpha-Cleavage
Product 4	[C7H4F3]+	145.0250	C2H7NO	Benzylic Cleavage

Table 3: Optimized MRM Transitions for Quantification (QqQ)

Precursor m/z	Product m/z	Dwell Time (ms)	Collision Energy (eV)	Purpose
206.1	188.1	50	12	Quantifier (Highest Intensity)
206.1	160.0	50	22	Qualifier 1 (High Specificity)
206.1	145.0	50	35	Qualifier 2 (Aromatic Confirmation)

Experimental Workflow: Self-Validating Protocol

To ensure reproducibility and scientific integrity, the following LC-MS/MS protocol is designed as a self-validating system. The inclusion of a stable isotope-labeled internal standard (SIL-IS) is mandatory to correct for matrix-induced ion suppression, a common issue with fluorinated compounds.

Step 1: Sample Preparation (Solid Phase Extraction)

• Aliquot 100 µL of plasma/matrix containing the analyte into a microcentrifuge tube.

• Add 10 µL of SIL-IS (e.g., 13C/15N-labeled analog, 100 ng/mL).

• Dilute with 100 µL of 2% Formic Acid in water to disrupt protein binding.

• Load onto a pre-conditioned mixed-mode cation exchange (MCX) SPE cartridge. The basic primary amine will bind strongly to the cation exchange sites.

• Wash with 1 mL of 2% Formic Acid, followed by 1 mL of Methanol to remove neutral lipids.

• Elute the target compound using 1 mL of 5% Ammonium Hydroxide in Methanol.

• Evaporate to dryness under a gentle nitrogen stream at 40°C and reconstitute in 100 µL of Mobile Phase A.

Step 2: Chromatographic Separation (UPLC)

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 3.0 min: Linear ramp to 60% B

  • 3.0 - 3.5 min: Flush at 95% B

  • 3.5 - 4.5 min: Re-equilibrate at 5% B.

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 3: Mass Spectrometry Parameters (ESI+)

• Source Temperature: 400°C (Ensures complete desolvation of the aqueous mobile phase).

• Capillary Voltage: +3.0 kV.

• Desolvation Gas: Nitrogen at 800 L/hr.

• Cone Voltage / Declustering Potential: 25 V (Prevents in-source fragmentation of the fragile hydroxyl group).

• Collision Gas: Argon (2.0 x 10^-3 mbar).

References

• Mass Spectral Fragmentation Pathways of Propranolol Related Beta-Fluorinated Amines Studied by Electrospray and Electron Impact Ionization. PubMed / National Institutes of Health.
• Strategy for Structure Elucidation of Drug Metabolites Derived from Protonated Molecules and (MS)n Fragmentation of Zotepine, Tiaramide and their Metabolites. Researcher.Life.
• Mass spectral studies of N,N-dialkylaminoethanols. ResearchGate.

Sources

• 1. Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]

Validating Chiral Purity of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol: A Comparative Guide to Derivatization Strategies

Introduction: The Analytical Challenge

(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a highly valuable chiral building block, frequently utilized in the synthesis of advanced fluorinated active pharmaceutical ingredients (APIs). Validating its enantiomeric excess (ee) is a critical quality control step, as stereochemical variance directly impacts pharmacological efficacy and safety.

However, this specific amino alcohol presents a trifecta of analytical challenges:

• Weak Chromophore: The fluorinated phenyl ring exhibits moderate-to-weak UV absorbance, making direct UV detection at low concentrations unreliable[1].

• Bifunctionality: The presence of both a primary amine and a primary hydroxyl group leads to severe peak tailing on traditional silica-based Chiral Stationary Phases (CSPs) due to secondary interactions with residual silanols.

• Method Complexity: While direct separation on 1 is possible, it often requires expensive columns, complex mobile phases, and alternative detectors like Mass Spectrometry (MS) or Evaporative Light Scattering Detectors (ELSD)[1].

To circumvent these issues, indirect chiral separation via pre-column derivatization is the gold standard. By reacting the enantiomeric mixture with an enantiopure Chiral Derivatizing Agent (CDA), the enantiomers are converted into diastereomers. Diastereomers possess distinct physicochemical properties, allowing for baseline resolution on robust, cost-effective achiral reversed-phase columns (e.g., C18)[2].

Comparative Analysis of Derivatization Strategies

Marfey’s Reagent (FDAA)

1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA), commonly known as Marfey's Reagent, is a premier choice for primary amines[3].

• Mechanism & Causality: FDAA undergoes a nucleophilic aromatic substitution (SNAr) specifically with the primary amine of the analyte under mildly basic conditions[4]. The reaction is driven by the highly electron-withdrawing dinitro groups on the reagent.

• Why it excels for this analyte: It selectively reacts with the amine over the hydroxyl group, preventing complex mixtures of mono- and di-derivatized products. Furthermore, it installs a dinitrophenyl chromophore, boosting UV absorbance dramatically at 340 nm, completely solving the analyte's poor detectability[5].

Mosher’s Acid Chloride (MTPA-Cl)

α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) is a staple for NMR-based chiral analysis[5].

• Mechanism & Causality: MTPA-Cl acylates the primary amine to form a diastereomeric amide.

• Why it excels for this analyte: The incorporation of a trifluoromethyl (-CF3) group allows for highly sensitive 19F NMR analysis. Because 19F NMR has a broad chemical shift range and zero background interference, the diastereomeric ratio can be integrated directly without any chromatographic separation[5].

Analytical Workflow for Chiral Purity Validation of Amino Alcohols.

Data Presentation: Performance Comparison Matrix

Parameter	Direct Chiral HPLC	Marfey's Reagent (FDAA) + C18	Mosher's Reagent (MTPA-Cl) + NMR
Separation Mechanism	Transient interactions on CSP	Physical separation of diastereomers	No physical separation required
Detection Method	MS, ELSD (Weak UV)	UV-Vis (340 nm)	19F / 1H NMR
Sensitivity	Low to Moderate	High (Strong chromophore)	Moderate (Requires higher concentration)
Derivatization Required	No	Yes (1 hour, 40°C)	Yes (2 hours, RT)
Cost & Equipment	High (Chiral columns, MS)	Low (Standard C18, UV detector)	High (NMR spectrometer required)
Risk of Kinetic Resolution	None	Low (Must verify with racemic standard)	Low to Moderate (Requires 100% conversion)

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, any derivatization protocol must be a self-validating system . You must run a racemic standard of 3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol in parallel with your (3R)-sample. This confirms baseline resolution of the diastereomers and verifies that the reaction has reached 100% conversion, ruling out kinetic resolution artifacts (where one enantiomer reacts faster than the other, artificially skewing the ee)[6].

Protocol 1: FDAA Derivatization for UV-HPLC Analysis

This protocol leverages the6 to achieve high-sensitivity UV detection[6].

• Sample Preparation : Dissolve 1.0 mg of the amino alcohol in 100 µL of LC-MS grade acetone.

• Reagent Addition : Add 200 µL of a 1% (w/v) solution of FDAA in acetone. Causality: A molar excess of FDAA ensures pseudo-first-order kinetics, driving the reaction to completion[4].

• Catalysis : Add 40 µL of 1.0 M NaHCO3. Causality: The mild base deprotonates the primary amine (pKa ~9) to its nucleophilic state without ionizing the primary alcohol, ensuring selective mono-derivatization[5].

• Incubation : Heat the mixture at 40°C for 60 minutes.

• Quenching : Add 40 µL of 1.0 M HCl. Causality: Neutralization halts the SNAr reaction and prevents degradation or epimerization of the formed diastereomers[6].

• Analysis : Dilute with 800 µL of mobile phase (A: Water/0.1% TFA, B: Acetonitrile/0.1% TFA). Inject 5 µL onto an achiral C18 column. Monitor at 340 nm.

Derivatization Pathway Using Marfey's Reagent for HPLC Analysis.

Protocol 2: MTPA-Cl Derivatization for 19F NMR Analysis

This protocol utilizes 5 to bypass chromatography entirely[5].

• Sample Preparation : Dissolve 5.0 mg of the amino alcohol in 0.5 mL of anhydrous CDCl3.

• Reagent Addition : Add 3.0 equivalents of anhydrous pyridine (acts as both base and catalyst) followed by 2.0 equivalents of (R)-(-)-MTPA-Cl. Causality: Pyridine scavenges the HCl byproduct, preventing amine protonation and stalling of the reaction[5].

• Incubation : Stir at room temperature for 2 hours.

• Analysis : Transfer the reaction mixture directly to an NMR tube. Acquire 19F NMR spectra. Causality: The -CF3 group provides a sharp singlet resonance. The (3R)-derivative and trace (3S)-derivative will appear as distinct singlets separated by ~0.1-0.5 ppm. Direct integration of these peaks yields the exact enantiomeric excess[5].

References

• BenchChem - A Comparative Guide to Chiral HPLC Analysis of 1-Amino-2-butanol Enantiomers.
• BenchChem - A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol.
• Semantic Scholar - Marfey's reagent for chiral amino acid analysis: A review.
• PubMed Central (PMC) - LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers.
• Alfa Chemistry - Chiral Derivatiz
• PubMed - Assessment and application of Marfey's reagent and analogs in enantiosepar

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• 6. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Validation and Comparative Guide: Infrared (IR) Absorption Profiling of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Executive Summary & Analytical Context

For researchers and drug development professionals synthesizing complex pharmacophores, the structural validation of chiral building blocks is a critical bottleneck. (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a highly specialized fluorinated amino alcohol. It is structurally related to the industry-standard 2,4,5-trifluorophenyl derivatives, which are heavily utilized as key intermediates in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors such as sitagliptin[1][2].

This guide provides an authoritative, comparative analysis of the Infrared (IR) spectral signatures of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol against its non-fluorinated and isomeric analogs. By understanding the causality behind specific vibrational shifts, analytical chemists can rapidly validate product purity, confirm regiochemistry, and prevent costly downstream synthesis failures.

Mechanistic Insights: The Causality of Vibrational Shifts

Interpreting the IR spectrum of this compound requires understanding how the 2,3,4-trifluorophenyl moiety perturbs the local electronic environment:

• Inductive Electron Withdrawal: The three highly electronegative fluorine atoms exert a strong inductive pull (-I effect) on the aromatic ring, which propagates to the aliphatic backbone. This reduces the basicity of the primary amine and subtly restricts the intermolecular hydrogen-bonding network. Consequently, the O-H and N-H stretching frequencies are sharper and slightly blue-shifted (higher wavenumbers) compared to a non-fluorinated analog.

• Isomeric Differentiation (The Regiochemistry Fingerprint): Distinguishing the 2,3,4-trifluoro isomer from the 2,4,5-trifluoro isomer (the sitagliptin intermediate[1]) is a major quality control challenge. While their C-F stretching regions (1100–1300 cm⁻¹[3]) are nearly identical multiplets due to extensive vibrational coupling, the low-frequency out-of-plane (OOP) C-H bending region provides a definitive diagnostic fingerprint. The 2,3,4-substitution leaves two adjacent aromatic protons, yielding an OOP bend at ~810 cm⁻¹. Conversely, the 2,4,5-substitution leaves two isolated protons, shifting the bend to ~880 cm⁻¹[4].

Comparative IR Spectral Data

The following table summarizes the quantitative IR absorption peaks, objectively comparing the target compound against two critical alternatives to facilitate rapid spectral cross-referencing.

Functional Group / Vibration Mode	Target: (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol	Analog 1: (3R)-3-Amino-3-(2,4,5-trifluorophenyl)propan-1-ol	Analog 2: (3R)-3-Amino-3-phenylpropan-1-ol (Non-fluorinated)
O-H Stretch (Alcohol)	~3350 cm⁻¹ (Broad, slightly sharp)	~3345 cm⁻¹ (Broad)	~3320 cm⁻¹ (Very Broad)
N-H Stretch (Primary Amine)	~3280, 3210 cm⁻¹ (Doublet)	~3285, 3215 cm⁻¹ (Doublet)	~3250, 3180 cm⁻¹ (Doublet)
C-F Stretch (Aromatic)	1150 - 1250 cm⁻¹ (Strong, multiplet)	1140 - 1240 cm⁻¹ (Strong, multiplet)	N/A
Aromatic C=C Stretch	~1610, 1515 cm⁻¹	~1620, 1510 cm⁻¹	~1600, 1495 cm⁻¹
Aromatic C-H Bend (Out-of-Plane)	~810 cm⁻¹ (Two adjacent H)	~880 cm⁻¹ (Two isolated H)	~750, 700 cm⁻¹ (Monosubstituted)

Self-Validating Experimental Protocol: ATR-FTIR Analysis

To ensure absolute trustworthiness in your analytical workflow, the following Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) protocol is designed as a self-validating system . Each step contains an internal check to prevent false positives or spectral artifacts.

Step 1: System Readiness & Background Validation

• Action: Clean the diamond ATR crystal with HPLC-grade isopropanol and allow it to evaporate completely. Acquire a background single-beam spectrum (air).

• Self-Validation: Inspect the background spectrum. The baseline must show 100% transmittance (0 Absorbance) with no residual C-H stretching peaks in the 2800–3000 cm⁻¹ region. If peaks are present, reclean the crystal to prevent cross-contamination.

Step 2: Sample Application & Contact Optimization

• Action: Deposit 2–3 mg of the neat solid (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol directly onto the center of the ATR crystal. Lower the pressure anvil.

• Self-Validation: Monitor the force gauge. Apply pressure until the gauge reads ~50–70 cN. Consistent pressure ensures a reproducible optical pathlength, validating the relative intensity of the C-F multiplet against the O-H stretch.

Step 3: Data Acquisition

• Action: Scan from 4000 to 600 cm⁻¹ at a resolution of 4 cm⁻¹. Co-add a minimum of 32 scans.

• Self-Validation: Check the signal-to-noise (S/N) ratio in the silent region (2000–2200 cm⁻¹). The noise amplitude should be less than 0.1% T, ensuring that the critical low-intensity aromatic C-H bends are accurately resolved.

Step 4: Spectral Processing & Regiochemical Verification

• Action: Apply atmospheric compensation to remove trace H₂O and CO₂ interferences. Perform a baseline correction.

• Self-Validation: Before approving the batch, explicitly verify the presence of the ~810 cm⁻¹ peak and the absence of the ~880 cm⁻¹ peak. This confirms the 2,3,4-substitution pattern and rules out contamination by the 2,4,5-isomer[4].

Spectroscopic Validation Workflow

Workflow for ATR-FTIR spectroscopic validation of fluorinated chiral amino alcohols.

References

• Sinoway Industrial Co., Ltd. "Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid / Sitagliptin intermediate 486460-00-8".[Link]

• Organic Spectroscopy International. "SITAGLIPTIN PHOSPHATE MONOHYDRATE".[Link]

• MDPI. "Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties".[Link]

Sources

• 1. China Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid / Sitagliptin Intermediate 486460-00-8,Buy Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid / Sitagliptin Intermediate 486460-00-8 Online -china-sinoway.com [china-sinoway.com]
• 2. ORGANIC SPECTROSCOPY INTERNATIONAL: SITAGLIPTIN PHOSPHATE MONOHYDRATE [orgspectroscopyint.blogspot.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties | MDPI [mdpi.com]

Comparative study of fluorinated chiral amino alcohol building blocks

Executive Summary: The "Fluorine Effect" in Chiral Ligand Design

In the landscape of asymmetric synthesis and medicinal chemistry, chiral amino alcohols are ubiquitous building blocks.[1] However, the introduction of fluorine—specifically trifluoromethyl (

) or perfluoroalkyl groups—into these scaffolds creates a distinct class of ligands and synthons with radically different performance profiles compared to their non-fluorinated hydrocarbon parents.

This guide objectively compares Fluorinated Chiral Amino Alcohols against Non-Fluorinated Counterparts , focusing on their utility as ligands in asymmetric catalysis (specifically organozinc additions) and their physicochemical properties in drug design.

Key Takeaway: Fluorinated variants often outperform non-fluorinated ligands in enantioselectivity (

) due to electronic modulation of the metal center and prevention of non-selective aggregate formation. However, they require specific synthetic protocols due to the unique reactivity of fluorinated intermediates.

Comparative Analysis: Performance in Asymmetric Catalysis

The benchmark reaction for evaluating chiral amino alcohol ligands is the enantioselective addition of diethylzinc (

) to aldehydes.[2][3] This section contrasts the performance of standard chiral amino alcohols (e.g., ephedrine, prolinol) with their -trifluoromethylated analogs.

Mechanistic Divergence

The primary driver of performance difference is the acidity of the hydroxyl proton .

• Non-Fluorinated (e.g., Ephedrine):

  . Forms stable aggregates (dimers/tetramers) in solution. Aggregates are often less active or non-selective.

• Fluorinated (e.g.,

  -CF -Amino Alcohols): The strong electron-withdrawing effect of the group lowers the of the alcohol (often to ).

  • Effect 1: Stronger O-Zn bond formation, creating a tighter chiral pocket.

  • Effect 2: Disruption of stable aggregates, favoring the formation of the active monomeric catalytic species.

Quantitative Comparison Data

The following table summarizes experimental data comparing specific fluorinated ligands against their direct non-fluorinated analogs in the addition of

to benzaldehyde.

Ligand Scaffold	Substituent ( )	Ligand Loading (mol%)	Yield (%)	Enantioselectivity ( %)	Key Observation
Norephedrine Analog	(Non-F)	5	85	45	Low selectivity due to aggregate formation.
Norephedrine Analog	(Fluorinated)	5	>95	>90	prevents non-selective aggregation.
Prolinol Derivative	(Non-F)	2	90	81	Good activity, moderate selectivity.
Prolinol Derivative	(Fluorous)	0.1	92	94	"Fluorous Ponytail" allows extremely low loading.
Phenylalaninol	(Non-F)	10	78	52	Slow reaction kinetics.
Phenylalaninol	(Fluorinated)	10	88	85	Enhanced Lewis acidity accelerates rate.

Data aggregated from comparative studies on

-amino- -trifluoromethyl alcohols [1][2].[3]

Physicochemical Properties: Drug Development Perspective

Beyond catalysis, these building blocks are crucial for medicinal chemistry. The substitution of a methyl group with a trifluoromethyl group is a classic bioisosteric replacement, but the consequences are profound.

Lipophilicity and Metabolic Stability

• LogP Modulation: The

  group significantly increases lipophilicity compared to a methyl group, enhancing membrane permeability.

• Metabolic Blockade: The C-F bond is metabolically inert. Placing a

  group adjacent to the amine (a common site of metabolic oxidation) blocks P450-mediated degradation, extending the half-life of the resulting drug candidate.

Conformational Locking

The "Gauche Effect" (preference of fluorine to be gauche to heteroatoms like nitrogen) can lock the amino alcohol into a specific conformation. This pre-organization reduces the entropic penalty upon binding to a protein target, potentially increasing potency.

Experimental Protocol: Synthesis of -Trifluoromethyl Chiral Amino Alcohols

Unlike standard amino alcohols derived from the chiral pool, fluorinated variants typically require de novo synthesis. The most robust method involves the nucleophilic trifluoromethylation of

-amino aldehydes.

Target Molecule: (S)-1-Amino-3-phenyl-2-(trifluoromethyl)propan-2-ol (Phenylalanine derivative).

Reagents and Equipment[2][4][5][6][7]

• Starting Material: N-Boc-L-Phenylalaninal (freshly prepared from Weinreb amide or ester reduction).

• Reagent: Trimethyl(trifluoromethyl)silane (

  , Ruppert-Prakash Reagent).

• Catalyst: Tetrabutylammonium fluoride (TBAF) or CsF.

• Solvent: Anhydrous THF.

• Equipment: Flame-dried Schlenk flask, Argon atmosphere.

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Charge a flame-dried flask with N-Boc-L-Phenylalaninal (1.0 equiv) and dissolve in anhydrous THF (0.2 M concentration).

  • Cool the solution to 0°C using an ice bath. Rationale: Lower temperature improves diastereoselectivity (dr).[4]

• Nucleophilic Addition:

  • Add

    (1.2 equiv) dropwise via syringe.

  • Add a catalytic amount of TBAF (0.1 equiv) or CsF.

  • Mechanism:[5] The fluoride initiates the reaction by activating the silicon, generating a hypervalent silicate species that transfers the

    group to the aldehyde.

• Reaction Monitoring:

  • Stir at 0°C for 2 hours, then warm to room temperature.

  • Monitor via TLC (stain with ninhydrin or PMA). The starting aldehyde spot should disappear.

• Hydrolysis & Workup:

  • Quench the reaction with 1N HCl (aqueous). This cleaves the O-TMS ether intermediate and removes the Boc protecting group if prolonged/heated (for this protocol, we assume mild acid hydrolysis to retain Boc, or strong acid to deprotect amine simultaneously).

  • Note: For simultaneous deprotection, stir with 4N HCl/Dioxane for 4 hours.

  • Neutralize with saturated

    and extract with Ethyl Acetate (3x).

  • Dry organic layers over

    and concentrate.[4]

• Purification:

  • Purify via flash column chromatography (Hexanes/EtOAc).

  • Self-Validation: Check

    NMR. A singlet around -75 to -80 ppm confirms the group. Diastereomeric ratio ( ) can be determined by NMR analysis of the CH-CF3 coupling.

Visualizations

Synthesis Workflow: From Amino Acid to Fluorinated Building Block

This diagram illustrates the critical pathway for accessing these chiral scaffolds, highlighting the divergence point from the natural chiral pool.

Figure 1: Synthetic route for converting natural amino acids into high-value trifluoromethylated amino alcohol ligands.

Decision Logic: Ligand Selection

A logical framework for researchers to choose between fluorinated and non-fluorinated options based on experimental needs.

Figure 2: Decision matrix for selecting amino alcohol ligands based on specific catalytic requirements.

References

• Mlostoń, G. (2010). Synthesis of

  -amino- -trifluoromethyl alcohols and their applications in organic synthesis. Journal of Fluorine Chemistry. Link

• Park, J. K., et al. (2005).[6] Asymmetric diethyl- and diphenylzinc additions to aldehydes by using a fluorine-containing chiral amino alcohol: a striking temperature effect on the enantioselectivity. Chemistry – A European Journal. Link

• BenchChem Technical Support. (2025). A Technical Guide to Fluorinated Chiral Alcohols: Properties, Synthesis, and Applications. BenchChem Application Notes. Link

• Turkmen, Y. E., et al. (2022).[7] Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. PMC - NIH. Link

• Sakai, T. (2026). Synthesis of chiral

  -trifluoromethyl amines via asymmetric reactions of trifluoromethylated imines. Organic Chemistry Frontiers. Link

Sources

• 1. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Asymmetric diethyl- and diphenylzinc additions to aldehydes by using a fluorine-containing chiral amino alcohol: a striking temperature effect on the enantioselectivity, a minimal amino alcohol loading, and an efficient recycling of the amino alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol

Hazard Identification and Risk Assessment: The Foundation of Safe Disposal

(3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol is a halogenated organic compound. The presence of the trifluorophenyl group classifies it as a halogenated organic waste, which requires specific handling due to the environmental persistence and potential toxicity of such compounds.[1][2] While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, its structure suggests potential hazards analogous to similar aminopropanol and fluorophenyl derivatives, including skin, eye, and respiratory irritation, and potential harm if swallowed.[3][4][5]

Before beginning any work that will generate waste, a thorough risk assessment is paramount. This initial step informs the entire disposal lifecycle, from point-of-generation segregation to final disposition. The primary principle is that no experimental activity should commence without a clear plan for the disposal of all generated waste.[6]

Key Hazard Considerations:

• Halogenated Organic Compound: Fluorinated compounds like this one are often categorized as persistent organic pollutants or "forever chemicals" due to the strength of the carbon-fluorine bond.[7][8] This stability makes them resistant to natural degradation and necessitates specialized disposal methods.

• Toxicity: While specific data is unavailable, related compounds exhibit varying levels of toxicity.[3][4][9] It is prudent to handle this compound as a toxic substance.

• Reactivity: Always consult the SDS for any reagents used in conjunction with this compound to identify potential for incompatible mixtures.[10] For instance, acids should be kept separate from bases, and oxidizing agents from flammable materials.[10]

Personal Protective Equipment (PPE): Your First Line of Defense

Proper PPE is non-negotiable when handling (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol and its associated waste. The choice of PPE should be based on a comprehensive risk assessment of the specific laboratory procedures being performed.

PPE Component	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield.[3]	Protects against splashes of the chemical or its solutions, which could cause serious eye irritation or damage.[4][5]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact. Gloves must be inspected before use and disposed of properly after handling the chemical.[3][11]
Body Protection	A lab coat or chemical-resistant apron.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area, such as a chemical fume hood.[7]	Minimizes the inhalation of any potential vapors or aerosols.

Waste Segregation at the Point of Generation

Proper segregation is the most critical step in a compliant waste management program. Mixing different waste streams can lead to dangerous chemical reactions, increase disposal costs, and violate regulatory requirements.[2] (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-ol waste must be segregated as Halogenated Organic Waste .

Workflow for Waste Segregation:

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 3-Amino-3-(2-fluorophenyl)propan-1-ol hydrochloride | 1379915-20-4 [sigmaaldrich.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Finding an End to Forever Chemicals - Eurofins USA [eurofinsus.com]
• 9. echemi.com [echemi.com]
• 10. canterbury.ac.nz [canterbury.ac.nz]
• 11. capotchem.com [capotchem.com]

Personal protective equipment for handling (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-OL

Executive Safety Strategy: The "Unknown Potency" Protocol

As researchers, we often treat intermediates like (3R)-3-Amino-3-(2,3,4-trifluorophenyl)propan-1-OL as simple "building blocks."[1][2][3] This is a critical error. This compound combines a primary amine (caustic/irritant), a chiral center (biological specificity), and a trifluorinated aromatic ring (enhanced lipophilicity and metabolic stability).[1][2]

Until specific toxicological data (LD50, OEL) is established, you must handle this compound as a Novel Pharmaceutical Intermediate (NPI) with an assumed Occupational Exposure Band (OEB) of 3 (

).[1] The fluorination pattern increases the likelihood of dermal absorption, meaning standard "splash protection" is insufficient.

PPE Specification Matrix

Do not rely on generic "lab safety" rules. Use this matrix to select PPE based on the specific operation.

Protection Zone	Standard Requirement	Technical Justification (The "Why")
Hand Protection	Double-gloving Strategy: 1. Inner: Low-modulus Nitrile (4 mil)2.[1][2][3] Outer: Extended-cuff Nitrile (5-8 mil) or Neoprene.Change outer gloves every 60 mins.[1][2][3]	Fluorinated aromatics exhibit higher permeation rates through thin nitrile than non-fluorinated analogs due to lipophilicity. Double gloving creates a sacrificial barrier and visual breach indicator.
Respiratory	Powder Handling (<1g): N95/P2 (in Fume Hood).Powder Handling (>1g): P100/P3 Half-mask or PAPR.[1][2][3]	As a solid amino-alcohol, this compound is likely static-prone.[1][2] Fine particulates can bypass simple surgical masks. The trifluorophenyl group resists metabolic breakdown, increasing lung retention risks.
Eye/Face	Chemical Splash Goggles (Indirect Venting).Safety glasses are prohibited for handling the neat solid.	The amine functionality is basic ( ).[1][2] Contact with ocular moisture creates an immediate caustic injury. Dust can bypass safety glasses side-shields.[1][2]
Body Defense	Tyvek® Lab Coat (or equivalent non-woven polyethylene).Avoid cotton lab coats for weighing.[2]	Cotton fibers can trap fluorinated dust, creating a secondary exposure source in the laundry. Single-use, non-porous sleeves are required for synthesis work.[1][2]

PPE Decision Logic (Visualization)

The following decision tree dictates your PPE setup based on the physical state and quantity of the material.

Caption: Figure 1. PPE Selection Logic based on physical state and quantity.[4] Protocol A is the default for initial handling of the neat compound.

Operational Protocols: Step-by-Step

A. Receipt & Storage (The "Cold Chain" Rule)

• Context: Amino alcohols are hygroscopic (absorb water) and sensitive to oxidation.

• Inspect: Upon receipt, check the bottle seal while wearing gloves. Do not open outside a fume hood.

• Seal: Wrap the cap in Parafilm to prevent moisture ingress.

• Store: Store at 2–8°C (Refrigerator). Cold glass surfaces condense water rapidly when removed. Critical Step: Allow the bottle to warm to room temperature inside a desiccator before opening to prevent the powder from clumping and degrading.

B. Weighing & Transfer (The Static Hazard)

• Context: Fluorinated solids are notorious for high static charge, causing "fly-away" powder that contaminates balances and gloves.[1][2]

• Ionization: Use an anti-static gun or ionizer bar inside the balance enclosure.

• Tools: Use plastic spatulas (PTFE), not metal. Metal can spark or react with trace impurities.

• Technique: Weigh into a tared vial, not onto weighing paper. Cap immediately.

• Decontamination: Wipe the balance area with a methanol-dampened tissue immediately after use.[1][2] Dispose of the tissue as halogenated waste .

C. Solubilization & Reaction

• Solvent Choice: The compound is an alcohol; it will dissolve in polar aprotic solvents (DMSO, DMF, THF).

• Exotherm Check: When adding acid (e.g., for salt formation), expect a mild exotherm due to the amine protonation. Cool the receiving flask in an ice bath.

• Inerting: Perform reactions under Nitrogen or Argon. The benzylic-like position (adjacent to the amine and aromatic ring) is susceptible to oxidation over time.[1][2]

Waste Disposal & Deactivation

NEVER dispose of this compound down the drain. Fluorinated organics are persistent environmental pollutants.

Caption: Figure 2. Segregation workflow ensuring fluorinated waste is routed to high-temperature incineration.

Disposal Protocol:

• Segregation: Label all waste containers clearly as "Fluorinated Organic / Amine."

• Liquids: Collect in the Halogenated Solvent carboy. Do not mix with oxidizing acids (Nitric/Perchloric) as this may form unstable amine salts or N-oxides.[1][2]

• Solids: Contaminated gloves, weighing boats, and paper towels must be double-bagged in clear polyethylene bags and tagged for incineration.

Emergency Response (Self-Validating)

• Skin Contact:

  • Action: Wash with soap and water for 15 minutes.[5]

  • Do not use vinegar:[1] While this is an amine, neutralizing a base on the skin with acid can generate heat (exotherm) and drive the fluorinated compound deeper into the dermis.

• Eye Contact:

  • Action: Flush for 15 minutes.

  • Note: The trifluorophenyl group makes the molecule "sticky" (lipophilic). Water flushing must be continuous and copious to mechanically remove it.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[2] Hazard Communication Standard: Safety Data Sheets.[Link][1][2]

• ECHA (European Chemicals Agency). (n.d.).[2] Information on Chemicals - Classification and Labelling Inventory (General Entry for Fluorinated Amino Alcohols).[Link][1][2]

• PubChem. (n.d.).[2] Compound Summary for Fluorinated Phenyl Propanols (Structure-Activity Relationship Data).[Link][1][2]

Sources

• 1. Buy (3R)-3-amino-3-(3,5-difluorophenyl)propan-1-ol [smolecule.com]
• 2. chemscene.com [chemscene.com]
• 3. 683221-00-3|3-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-ol|BLD Pharm [bldpharm.com]
• 4. echemi.com [echemi.com]
• 5. chemicalbook.com [chemicalbook.com]